Technical Deep Dive: 3-oxo-C16:1-Δ11cis-(L)-HSL in Agrobacterium vitis Quorum Sensing
Topic: 3-oxo-C16:1-Δ11cis-(L)-HSL role in bacterial quorum sensing Content Type: In-depth Technical Guide Target Audience: Researchers, Scientists, Drug Development Professionals Executive Summary The N-acyl homoserine l...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: 3-oxo-C16:1-Δ11cis-(L)-HSL role in bacterial quorum sensing
Content Type: In-depth Technical Guide
Target Audience: Researchers, Scientists, Drug Development Professionals
Executive Summary
The N-acyl homoserine lactone (AHL) 3-oxo-C16:1-Δ11cis-(L)-HSL represents a distinct subclass of long-chain quorum sensing (QS) signals. Unlike the ubiquitous short-chain signals (C4–C8) or the well-characterized 3-oxo-C12-HSL of Pseudomonas aeruginosa, this specific unsaturated, long-chain molecule is the primary autoinducer of the avsI/avsR system in Agrobacterium vitis (reclassified as Allorhizobium vitis).
This guide dissects the molecular mechanisms, physiological impacts, and experimental protocols required to study this signal. Its significance lies not in general population density control, but in the specific regulation of plant-microbe interactions , particularly the induction of necrosis in grapevines and the Hypersensitive Response (HR) in non-host plants like tobacco.
The molecule is an N-acylated derivative of L-homoserine lactone. The acyl chain is 16 carbons long, possesses a ketone at the C3 position, and a cis (Z) double bond at the C11 position.
High (> 4.5); limited water solubility compared to C4-HSL.
Key Structural Feature
Δ11 cis-unsaturation introduces a "kink" in the acyl tail, affecting receptor binding affinity and membrane permeability.
Stability
Susceptible to lactonolysis at pH > 7.0; 3-oxo group makes it prone to Claisen-type degradation if not stored properly.
Biosynthesis and Regulation: The avsI / avsR Circuit[3]
In Agrobacterium vitis (strains F2/5, E26), QS is multi-layered. While the aviR and avhR systems exist, the avsI/avsR system is the exclusive producer and regulator of 3-oxo-C16:1-Δ11cis-(L)-HSL.
The Mechanism
Synthase (avsI): The avsI gene encodes an AHL synthase that couples S-adenosylmethionine (SAM) with a specific acyl-acyl carrier protein (acyl-ACP). The specificity for the 16-carbon, unsaturated chain is determined by the acyl-binding pocket of the AvsI enzyme.
Receptor (avsR): The avsR gene encodes a LuxR-type transcriptional regulator. Upon binding the cognate ligand (3-oxo-C16:1-HSL), AvsR undergoes a conformational change, dimerizes, and binds to specific lux-box-like promoters.
Feedback Loop: The system is auto-inductive; the AvsR-ligand complex upregulates avsI, creating a positive feedback loop typical of QS systems.
Pathway Visualization
Caption: The avsI/avsR quorum sensing circuit in Agrobacterium vitis regulating 3-oxo-C16:1-HSL production.
Physiological Roles in Host Interaction
The biological function of 3-oxo-C16:1-Δ11cis-(L)-HSL is distinct from the tumor-inducing (Ti) plasmid regulation seen in A. tumefaciens.
Grapevine Necrosis
In A. vitis, this specific AHL is directly linked to the induction of necrosis on grapevine shoots. Mutants lacking avsI (and thus lacking the C16 signal) show significantly reduced ability to cause necrotic lesions, a key symptom of crown gall progression in this specific pathovar.
Hypersensitive Response (HR)
When A. vitis interacts with non-host plants like tobacco (Nicotiana tabacum), the accumulation of 3-oxo-C16:1-HSL triggers a Hypersensitive Response—a rapid, localized cell death intended to limit pathogen spread. This suggests the plant possesses a detection mechanism for this specific long-chain bacterial lipid.
Comparison with Other Systems
System
Organism
Primary Signal
Primary Phenotype
avsI/avsR
A. vitis
3-oxo-C16:1-Δ11
Necrosis, HR
traI/traR
A. tumefaciens
3-oxo-C8
Ti Plasmid transfer
lasI/lasR
P. aeruginosa
3-oxo-C12
Virulence, Biofilm
sinI/sinR
S. meliloti
C16:1-Δ9
Symbiosis (Nodulation)
Experimental Workflow: Extraction & Analysis
Working with long-chain AHLs requires modified protocols due to their hydrophobicity and tendency to adhere to plasticware.
Extraction Protocol (Optimized for Long Chains)
Principle: Acidified solvents prevent lactonolysis; non-polar solvents are required for C16 chains.
Cultivation: Grow A. vitis in AB minimal medium or YM broth to late log phase (OD₆₀₀ ~1.5).
Clarification: Centrifuge at 8,000 × g for 15 min at 4°C. Filter supernatant (0.22 µm).
Liquid-Liquid Extraction:
Add acidified Ethyl Acetate (0.1% Acetic Acid) at a 1:1 ratio.
Vortex vigorously for 2 mins. Allow phase separation (or centrifuge).
Concentration: Combine organic phases. Dry over anhydrous MgSO₄. Evaporate to dryness using a rotary evaporator (max 35°C) or nitrogen stream.
Reconstitution: Dissolve residue in 100% Acetonitrile (HPLC grade) or Methanol. Note: Avoid water in the reconstitution solvent to prevent precipitation.
LC-MS/MS Identification
This is the validation standard.
Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).
Mobile Phase A: Water + 0.1% Formic Acid.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Gradient: 50% B to 100% B over 10 mins (Long chains elute late).
MS Settings (ESI Positive):
Parameter
Value
Precursor Ion [M+H]⁺
352.2 m/z
Product Ion (Quant)
102.1 m/z (Lactone ring)
Product Ion (Qual)
251.2 m/z (Acyl chain loss)
Collision Energy
20–30 eV
Workflow Diagram
Caption: Optimized extraction and detection workflow for long-chain AHLs.
Chemical Synthesis (For Standards)
Since 3-oxo-C16:1-Δ11cis-HSL is not always commercially available, chemical synthesis may be required.
Core Strategy:
Fatty Acid Source: Start with cis-11-hexadecenoic acid (Palmitoleic acid is cis-9; ensure correct isomer source).
Beta-Keto Acid Formation: React the fatty acid with Meldrum's acid using DCC/DMAP to form the acyl-Meldrum's acid intermediate.
Coupling: Reflux the intermediate with L-homoserine lactone hydrobromide in acetonitrile/triethylamine. The Meldrum's acid moiety undergoes decarboxylative ring opening and amidation with the homoserine lactone to yield the final 3-oxo-AHL.
References
Hao, G., & Burr, T. J. (2006). Regulation of Long-Chain N-Acyl-Homoserine Lactones in Agrobacterium vitis.[2] Journal of Bacteriology, 188(6), 2173–2183.
Savka, M. A., et al. (2011). LasR receptor for detection of long-chain quorum-sensing signals: identification of N-acyl-homoserine lactones encoded by the avsI locus of Agrobacterium vitis. Current Microbiology, 62(1), 101-110.
Ganin, H., et al. (2009).Structure-activity relationship of N-acyl-homoserine lactone analogs in Agrobacterium vitis. Bioorganic & Medicinal Chemistry, 17(16), 5763-5768.
Zheng, D., & Burr, T. J. (2013). A Sinorhizobium meliloti-specific N-acyl homoserine lactone quorum-sensing signal increases nodule numbers in Medicago truncatula independent of autoregulation. Frontiers in Plant Science, 4, 397.
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone: Master Regulator of the Sinorhizobium meliloti Quorum Sensing Network
Topic: Genetic Regulation by N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone Content Type: Technical Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary This technical guide...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Genetic Regulation by N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone
Content Type: Technical Whitepaper
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
This technical guide provides a comprehensive analysis of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-HSL), a long-chain N-acyl homoserine lactone (AHL) signaling molecule. Primarily synthesized by the symbiotic bacterium Sinorhizobium meliloti, this molecule governs a critical quorum sensing (QS) hierarchy known as the Sin/Exp system. Unlike short-chain AHLs that diffuse freely, 3-oxo-C16:1-HSL requires specific transport mechanisms and high-affinity receptors to orchestrate the transition from free-living motility to sessile biofilm formation and symbiotic nitrogen fixation. This document details its biosynthesis, the ExpR-mediated regulatory circuit, self-validating extraction protocols, and its potential as a target for agricultural bio-stimulation and quorum quenching therapies.
Molecular Architecture and Biosynthesis
Structural Determinants of Specificity
The biological activity of 3-oxo-C16:1-HSL is dictated by three structural features that ensure high-affinity binding to its cognate receptor, ExpR, while minimizing cross-talk with other LuxR-type regulators:
Acyl Chain Length: The 16-carbon chain (hexadec) confers significant hydrophobicity, necessitating active efflux pumps for secretion.
C3 Modification: The 3-oxo (β-keto) group at the C3 position is essential for hydrogen bonding within the receptor's ligand-binding pocket.
Unsaturation: The cis-double bond at position 11 (11Z) introduces a "kink" in the acyl tail, optimizing the steric fit within the ExpR hydrophobic cleft and distinguishing it from saturated analogs.
The SinI Synthase Mechanism
Biosynthesis is catalyzed by SinI , an autoinducer synthase of the LuxI family. SinI couples the homocysteine moiety of S-adenosylmethionine (SAM) with a specific 3-oxo-hexadecenoyl-acyl carrier protein (ACP) derived from the fatty acid biosynthesis pool.
Substrate Selectivity: Unlike promiscuous synthases, SinI is highly specific for long-chain acyl-ACPs.
Positive Feedback: The sinI gene is transcriptionally activated by the SinR regulator (and ExpR in some contexts), creating a positive feedback loop that ensures rapid signal amplification once a threshold population density is reached.
The ExpR/Sin Regulatory Circuit (Mechanism of Action)
The genetic regulation by 3-oxo-C16:1-HSL is not a simple linear pathway but a complex feed-forward loop involving two LuxR-type regulators: SinR and ExpR .
The Receptor Handoff
SinR (The Initiator): At low cell densities, SinR drives the basal expression of sinI, producing low levels of 3-oxo-C16:1-HSL.
ExpR (The Master Regulator): As the concentration of 3-oxo-C16:1-HSL increases, it binds to ExpR. The ExpR-AHL complex is the functional transcriptional factor that globally rewires the S. meliloti genome.
Transcriptional Reprogramming
The ExpR-(3-oxo-C16:1-HSL) complex targets specific promoter regions (lux-box-like sequences) to coordinate a lifestyle shift:
Activation of Exopolysaccharides (EPS): Up-regulates the exp gene cluster (e.g., expA, expC, expE) responsible for galactoglucan (EPS II) synthesis, crucial for biofilm formation and host invasion.
Repression of Motility: Directly represses the vis, rem, and fla signaling cascade, halting flagellar rotation and synthesis. This "stop-and-stick" mechanism is vital for initiating symbiosis.
Visualization of the Regulatory Network
Figure 1: The Sin/Exp Quorum Sensing Circuit. Green arrows indicate activation; red T-bars indicate repression.
Quantitative Regulation Data
The following table summarizes the differential gene expression triggered by the ExpR-(3-oxo-C16:1-HSL) complex, based on transcriptomic analyses of wild-type S. meliloti vs. sinI mutants.
Target Gene Class
Representative Loci
Regulatory Effect
Fold Change (Approx.)
Physiological Outcome
Exopolysaccharide
expA, expC, expE
Activation
> 10-fold
Production of EPS II (Galactoglucan); Biofilm matrix assembly.
Motility
flaA, flaB, cheY
Repression
< 0.2-fold
Cessation of flagellar rotation; transition to sessile state.
Nitrogen Fixation
fixK, nifA
Modulation
Variable
Preparation for bacteroid differentiation within root nodules.
Autoinduction
sinI
Activation
5-10 fold
Rapid amplification of the QS signal (Positive Feedback).
Experimental Workflow: Extraction and Identification
To study 3-oxo-C16:1-HSL, researchers must use protocols that account for its hydrophobicity and low abundance relative to short-chain AHLs.
Objective: Isolate long-chain AHLs from S. meliloti culture supernatant and validate activity.
Reagents:
Acidified Ethyl Acetate (0.1% Acetic Acid).
C18 Reversed-Phase TLC Plates.
Biosensor Strain: Agrobacterium tumefaciens NTL4(pZLR4) (Detects long-chain AHLs via TraR).
Step-by-Step Methodology:
Cultivation: Grow S. meliloti in TY medium to early stationary phase (OD600 ~ 1.2) where sinI expression peaks.
Clarification: Centrifuge 50 mL culture at 10,000 x g for 15 mins at 4°C. Filter supernatant through a 0.22 µm membrane to remove all cells.
Extraction (Self-Validating Step):
Mix supernatant 1:1 with acidified ethyl acetate.
Vortex vigorously for 2 mins (critical for extracting hydrophobic C16 chains).
Separate phases and collect the organic (upper) layer.
Validation: Repeat extraction twice to ensure >95% recovery.
Concentration: Dry the organic fraction under nitrogen gas. Reconstitute in 100 µL HPLC-grade acetonitrile.
TLC Separation: Apply 5-10 µL to a C18 TLC plate. Develop with Methanol:Water (60:40).
Bioassay Overlay:
Pour a soft agar overlay containing the A. tumefaciens NTL4 biosensor and X-Gal (40 µg/mL).
Incubate at 28°C for 24-48 hours.
Result: Blue spots indicate AHL presence. 3-oxo-C16:1-HSL will migrate with a distinct Retardation Factor (Rf) compared to short-chain standards.
Visualization of Analytical Workflow
Figure 2: Workflow for the extraction and identification of long-chain AHLs.
Therapeutic and Agricultural Implications
Agricultural Bio-Stimulants
The ExpR/Sin system is a prime target for enhancing crop yields in legumes (e.g., Alfalfa).
Mechanism: Exogenous application of 3-oxo-C16:1-HSL or engineering strains with constitutive sinI expression can prime the plant host (Medicago truncatula) for nodulation.
Plant Perception: Research indicates that plants possess specific receptors that detect 3-oxo-C16:1-HSL, triggering an ethylene-dependent defense priming that does not impede symbiosis but protects against necrotrophic pathogens.
Quorum Quenching (QQ)
In drug development, the Sin system serves as a model for silencing Gram-negative pathogens.
Enzymatic Degradation: Lactonases (hydrolyze the lactone ring) and Acylases (cleave the acyl tail) can degrade 3-oxo-C16:1-HSL.
Inhibitor Design: Small molecules mimicking the 3-oxo-C16:1 structure but lacking the ability to induce ExpR folding act as competitive antagonists. These "quorum quenchers" can prevent biofilm formation without killing the bacteria, reducing selective pressure for resistance.
References
Marketou, M., et al. (2020). Role of the ExpR/Sin Quorum-Sensing System in Sinorhizobium meliloti-Alfalfa Symbiosis. ASM Journals. Available at: [Link]
Gao, M., et al. (2007). sinI- and expR-Dependent Quorum Sensing in Sinorhizobium meliloti. Journal of Bacteriology.[1][2] Available at: [Link]
Veliz-Vallejos, D.F., et al. (2020). A Sinorhizobium meliloti-specific N-acyl homoserine lactone quorum-sensing signal increases nodule numbers in Medicago truncatula.[3][4] Frontiers in Plant Science. Available at: [Link]
Gurich, N., & González, J.E. (2009). Role of Quorum Sensing in Sinorhizobium meliloti-Alfalfa Symbiosis. Journal of Bacteriology.[1][2] Available at: [Link]
The Architect of Bacterial Communities: N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone and its Role in Biofilm Formation
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Executive Summary Bacteria have evolved sophisticated communication networks to coordinate collective behaviors, a process known...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Executive Summary
Bacteria have evolved sophisticated communication networks to coordinate collective behaviors, a process known as quorum sensing (QS). At the heart of this communication in many Gram-negative bacteria are N-acyl-homoserine lactone (AHL) signaling molecules. This guide provides a deep technical dive into a specific long-chain AHL, N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone, elucidating its pivotal role in the formation of biofilms. Biofilms are structured communities of bacteria encased in a self-produced matrix, notorious for their resistance to antibiotics and host immune responses. Understanding the precise molecular triggers for biofilm formation, such as the subject of this guide, is paramount for developing next-generation therapeutics aimed at disrupting these resilient bacterial strongholds. We will explore the molecular mechanisms, signaling pathways, and validated experimental protocols for studying this molecule's impact on biofilm architecture and development.
Introduction: The Social Network of Bacteria - Quorum Sensing and Biofilms
The transition from a solitary, free-swimming (planktonic) existence to a sessile, community-based lifestyle within a biofilm is one of the most significant adaptive strategies for bacteria.[1] Biofilms are not merely random aggregates of cells; they are highly organized structures that provide protection from environmental stresses, including antimicrobial agents and host immune defenses.[1][2] This coordinated behavior is largely governed by quorum sensing (QS), a cell-density-dependent signaling system.[3][4]
Bacteria utilizing QS release small, diffusible signal molecules called autoinducers. As the bacterial population density increases, the concentration of these autoinducers surpasses a threshold, triggering a synchronized change in gene expression across the community.[4] In Gram-negative bacteria, the most well-characterized class of autoinducers is the N-acyl-homoserine lactones (AHLs).[5][6] These molecules are central to the regulation of virulence, motility, and, most critically, the formation and maturation of biofilms.[1][5]
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-Δ11cis-HSL) is a specific AHL characterized by a 16-carbon acyl chain with an oxo group at the third carbon and a cis double bond at the eleventh position.[7][8]
Chemical Structure: The molecule consists of a conserved homoserine lactone ring, which is hydrophilic, and a long, hydrophobic acyl side chain.[5] The specific length and modifications of this side chain (e.g., the C16 length, oxo group, and unsaturation) confer signal specificity.[7]
Biosynthesis: Like other AHLs, it is synthesized in the bacterial cytoplasm by the reaction of S-adenosylmethionine (providing the homoserine lactone moiety) and an acylated acyl carrier protein (acyl-ACP) from the fatty acid biosynthesis pathway.[5] This reaction is catalyzed by a synthase protein belonging to the LuxI family.[3]
Signal Reception: The specificity of the QS system is dictated by the cognate transcriptional regulator, a protein of the LuxR family.[7] N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone diffuses across the cell membrane and, upon reaching a critical intracellular concentration, binds to its specific LuxR-type receptor. This binding event typically induces a conformational change in the LuxR protein, promoting its dimerization and activation as a DNA-binding protein that modulates the expression of target genes.
Mechanism of Action: Orchestrating the Biofilm Matrix
The activation of a LuxR-type receptor by N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone initiates a complex genetic program that culminates in the development of a mature biofilm. This process involves several key stages, all influenced by the QS signaling cascade.
Initial Attachment: QS signaling can down-regulate motility functions (e.g., flagellar synthesis) while up-regulating the expression of adhesins, facilitating the initial, irreversible attachment of bacteria to a surface.
Microcolony Formation: The activated LuxR-AHL complex directly or indirectly promotes the transcription of genes responsible for the synthesis of the extracellular polymeric substance (EPS) matrix. The EPS matrix is a critical structural component of the biofilm, composed of polysaccharides, proteins, lipids, and extracellular DNA.[1]
Biofilm Maturation: The signaling cascade governs the development of the complex, three-dimensional architecture of the mature biofilm, including the formation of channels for nutrient and water transport.
Dispersion: At later stages, QS can also regulate the dispersal of cells from the biofilm to colonize new sites.
The well-studied QS systems in Pseudomonas aeruginosa, las and rhl, provide a hierarchical model for how these systems often operate. The las system, which produces a long-chain AHL (3-oxo-C12-HSL), acts as a master regulator, activating the rhl system, which produces a shorter-chain AHL (C4-HSL).[9][10][11] This cascade ensures a precise temporal regulation of genes required for biofilm development and virulence. It is plausible that N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone functions within a similar hierarchical framework in the bacteria that produce it.
Caption: Step-by-step workflow for the crystal violet biofilm assay.
Comparative Analysis of Biofilm Assessment Methods
While the crystal violet assay is excellent for measuring total biomass, other techniques are required to understand biofilm structure and viability.
Method
Principle
Application
Advantages
Limitations
Crystal Violet Assay
Stains total biomass (living cells, dead cells, and matrix). [2]
High-throughput screening, total biofilm mass quantification.
Does not differentiate between live and dead cells; indirect measurement.
Viability Counting (CFU)
Biofilm is physically disrupted, serially diluted, and plated to count colony-forming units (CFUs).
Quantification of viable cells within the biofilm.
Direct measure of live bacteria.
Destructive, labor-intensive, may not disaggregate all cells.
Confocal Laser Scanning Microscopy (CLSM)
Uses fluorescent stains (e.g., LIVE/DEAD stains) to visualize the 3D structure of hydrated biofilms. [13]
Detailed structural analysis, spatial distribution of cells, viability mapping.
Provides 3D architectural data, can visualize live/dead cells in situ. [14]
Requires specialized equipment and expertise; can be lower throughput.
Scanning Electron Microscopy (SEM)
Provides high-resolution images of the surface topography of dehydrated biofilms. [13]
Detailed visualization of biofilm surface and cell morphology.
Extremely high resolution.
Requires sample dehydration and coating, which can introduce artifacts; destructive.
ATP Bioluminescence
Measures ATP levels as an indicator of metabolically active cells. [14]
Rapid quantification of viable cell mass.
Very fast and sensitive.
ATP levels can vary with metabolic state; destructive.
Advanced Insights & Therapeutic Applications
The central role of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone in biofilm formation makes its signaling pathway a prime target for novel antimicrobial strategies.
Virulence Factor Regulation: In many pathogenic bacteria, the QS system that controls biofilm formation also regulates the expression of critical virulence factors, such as toxins and exoenzymes. [9]Therefore, disrupting this pathway can simultaneously inhibit biofilm formation and disarm the pathogen.
Quorum Quenching (QQ): Instead of directly killing bacteria, an anti-biofilm strategy known as quorum quenching aims to interfere with cell-to-cell communication. [15]This can be achieved by:
Enzymatic degradation of the AHL signal molecule.
Using competitive inhibitors that bind to the LuxR receptor without activating it.
[16] * Blocking the synthesis of the AHL molecule.
The primary advantage of QQ is that it may exert less selective pressure for the development of resistance compared to traditional bactericidal antibiotics.
[17]* Host-Pathogen Interactions: Emerging research shows that AHLs are not just for intra-species communication. They can be detected by and modulate the function of eukaryotic host cells, including immune cells, potentially dampening the host response to facilitate infection.
[5][18][19][20]
Conclusion and Future Directions
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone is a key molecular signal that enables certain Gram-negative bacteria to transition from a planktonic state to a protected, community-based biofilm lifestyle. Its specific structure dictates its interaction with a cognate receptor, initiating a transcriptional cascade that results in the production of the biofilm matrix and the regulation of virulence. The methodologies detailed herein provide a robust framework for investigating this process in the laboratory. As antibiotic resistance continues to rise, targeting the quorum sensing pathways that control biofilm formation represents a highly promising avenue for the development of novel therapeutics. Future research should focus on identifying the specific LuxR-type receptors for this AHL, further characterizing its downstream gene targets, and developing potent quorum quenching molecules to disrupt its function in clinically relevant pathogens.
Cui, F., et al. (2020). Regulatory Mechanisms and Promising Applications of Quorum Sensing-Inhibiting Agents in Control of Bacterial Biofilm Formation. Frontiers in Microbiology.
Azeredo, J., et al. (2017). Quantitative and Qualitative Assessment Methods for Biofilm Growth: A Mini-review. PMC.
Gomes, M. C., et al. (2020). Methods to probe the formation of biofilms: applications in foods and related surfaces. Food Research International.
Sharma, D., et al. (2025). Regulation of biofilm formation by quorum sensing: implications for pathogenesis and antibiotics resistance. ResearchGate.
Kriswandini, I. L., et al. (2023). Role of acyl-homoserine lactone quorum-sensing system in oral biofilm formation: A review. Pharmacy Education.
Schaefer, A. L., et al. (1996). Acyl homoserine-lactone quorum-sensing signal generation. PNAS.
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Detection and Characterization of Bacterial Biofilms and Biofilm-Based Sensors. (2022). ACS Sensors.
N-acyl homoserine lactone signaling modulates bacterial community associated with human dental plaque. (2024). PMC.
How to study biofilms: technological advancements in clinical biofilm research. (2023). PMC.
Understanding Quorum-Sensing and Biofilm Forming in Anaerobic Bacterial Communities. (2024). MDPI.
Easy and Affordable: A New Method for the Studying of Bacterial Biofilm Formation. (2022). MDPI.
Lynch, M. J., et al. (2002). The regulation of biofilm development by quorum sensing in Aeromonas hydrophila. Environmental Microbiology.
Mowat, E., et al. (2012). Bacterial Biofilm Quantification: Using a Crystal Violet Assay to Assess Student-Selected Remedies. Association for Biology Laboratory Education.
Combinatorial control of biofilm development by quorum-sensing and nutrient-sensing regulators in Pseudomonas aeruginosa. (2023). bioRxiv.
"In-Group" Communication in Marine Vibrio: A Review of N-Acyl Homoserine Lactones-Driven Quorum Sensing. (2018). Frontiers in Marine Science.
2.5.5. Biofilm Formation Assay and Quantification. (n.d.). Bio-protocol.
Smith, R. S., et al. (2003). The Pseudomonas aeruginosa Quorum-Sensing Molecule N-(3-Oxododecanoyl)Homoserine Lactone Contributes to Virulence and Induces Inflammation In Vivo. PMC.
A High-Throughput Microtiter Plate Screening Assay to Quantify and Differentiate Species in Dual-Species Biofilms. (2023). PMC.
Pseudomonas aeruginosa Biofilm Formation and Its Control. (2021). MDPI.
The Pseudomonas aeruginosa quorum-sensing molecule N-(3-oxododecanoyl)-L-homoserine lactone stimulates phagocytic activity in human macrophages through the p38 MAPK pathway. (2005). PubMed.
Pseudomonas aeruginosa quorum-sensing molecule N-(3-oxododecanoyl)-l-homoserine lactone mediates Ca+2 dysregulation, mitochondrial dysfunction, and apoptosis in human peripheral blood lymphocytes. (n.d.). PMC.
Pseudomonas aeruginosa quorum-sensing molecule N-(3-oxo-dodecanoyl)-L-homoserine lactone triggers mitochondrial dysfunction and apoptosis in neutrophils through calcium signaling. (2019). PubMed.
N-(3-oxo-hexanoyl)-homoserine lactone has a critical contribution to the quorum-sensing-dependent regulation in phytopathogen Pseudomonas syringae pv. tabaci 11528. (2016). PubMed.
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N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone. (n.d.). Santa Cruz Biotechnology.
Surface growth of Pseudomonas aeruginosa reveals a regulatory effect of 3-oxo-C12 -homoserine lactone in the absence of its cognate receptor, LasR. (2023). Espace INRS.
N-3-oxo-hexanoyl-homoserine lactone, a bacterial quorum sensing signal, enhances salt tolerance in Arabidopsis and wheat. (2020). PubMed.
Piscirickettsia salmonis Produces a N-Acetyl-L-Homoserine Lactone as a Bacterial Quorum Sensing System-Related Molecule. (2021). Frontiers in Cellular and Infection Microbiology.
Short Synthesis of Structurally Diverse N-Acylhomoserine Lactone Analogs and Discovery of Novel Quorum Quenchers Against Gram-Negative Pathogens. (2025). MDPI.
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Technical Deep Dive: 3-oxo-C16:1-Δ11cis-(L)-HSL as a Master Regulator of Colonization and Symbiotic Virulence
Executive Summary: Redefining Virulence in Symbiosis 3-oxo-C16:1-Δ11cis-(L)-HSL (hereafter 3-oxo-C16:1-HSL ) represents a distinct class of long-chain N-acyl homoserine lactones (AHLs). Unlike the canonical short-chain s...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: Redefining Virulence in Symbiosis
3-oxo-C16:1-Δ11cis-(L)-HSL (hereafter 3-oxo-C16:1-HSL ) represents a distinct class of long-chain N-acyl homoserine lactones (AHLs). Unlike the canonical short-chain signals (C4, C6) or the well-characterized Pseudomonas signal (3-oxo-C12-HSL), this molecule serves as a specialized "invasion signal" primarily in the Rhizobiaceae family, most notably Sinorhizobium (Ensifer) meliloti .
While S. meliloti is a nitrogen-fixing symbiont, the molecular machinery it employs to colonize host roots—invasion, surface attachment, and immune modulation—is mechanistically homologous to the virulence factors of pathogenic bacteria. In this context, "virulence" refers to the bacterium's capacity to invade and persist within a eukaryotic host.
Key Technical Insight: 3-oxo-C16:1-HSL acts as a high-hierarchy regulator in the Sin/Exp quorum sensing (QS) network. Its unique long-chain, unsaturated structure confers high specificity for the SinR and ExpR LuxR-type receptors, driving the transition from a free-living planktonic state to a host-associated, biofilm-forming phenotype.
Chemical Identity & Biosynthesis
The biological activity of 3-oxo-C16:1-HSL is strictly governed by its acyl chain geometry. The cis (Z) double bond at position 11 is critical for receptor folding and distinguishes it from saturated analogs that fail to activate the ExpR regulator efficiently.
The regulation of virulence factors by 3-oxo-C16:1-HSL is not linear; it operates through a positive feedback loop involving two LuxR-type regulators: SinR and ExpR .
Mechanistic Pathway
Synthesis: The sinI gene encodes the synthase that produces long-chain AHLs, including 3-oxo-C16:1-HSL.
Perception: At threshold concentrations, 3-oxo-C16:1-HSL binds to ExpR (a "orphan" LuxR homolog in some strains, but the master regulator in wild-type).
Target Activation: The ExpR-(3-oxo-C16:1-HSL) complex binds to promoter regions of exp genes (exopolysaccharide synthesis) and vis genes (motility control).
Figure 1: The Sin/Exp quorum sensing hierarchy. 3-oxo-C16:1-HSL serves as the ligand for ExpR, driving the expression of colonization factors.
Regulated Virulence (Colonization) Factors[2]
The term "virulence" in S. meliloti is synonymous with "symbiotic proficiency." The following factors are directly regulated by the 3-oxo-C16:1-HSL/ExpR complex and are essential for host invasion.
A. Exopolysaccharide II (Galactoglucan)
This is the primary "virulence" factor regulated by this molecule.
Mechanism: The ExpR-AHL complex binds to the promoter of the wge (formerly exp) gene cluster.
Function: EPS II is a low-molecular-weight galactoglucan required for the formation of infection threads—tubular structures that allow bacteria to invade plant root hairs.
Impact: Mutants unable to produce 3-oxo-C16:1-HSL (or lacking ExpR) fail to produce EPS II and show severely reduced colonization efficiency.
B. Swarming Motility
Unlike swimming (chemotaxis), swarming is a collective surface movement powered by flagella and facilitated by surfactants.
Regulation: 3-oxo-C16:1-HSL restores swarming in sinI mutants. It regulates the visN and visR genes (flagellar master regulators).
Virulence Role: Allows the bacterial population to rapidly colonize the root surface (rhizoplane) before invasion.
C. Biofilm Architecture
Regulation: The long-chain AHL dictates the 3D structure of the biofilm.
Phenotype: In the presence of 3-oxo-C16:1-HSL, biofilms are structured with water channels (essential for nutrient flow). Without it, biofilms are flat and unstructured.
D. Inter-Kingdom Immune Modulation
This molecule acts as a "Trojan horse," manipulating the host's defense systems.
Oxidative Burst Suppression: 3-oxo-C16:1-HSL has been shown to modulate the production of Reactive Oxygen Species (ROS) in Medicago roots, preventing the host from killing the invading bacteria.
Auxin Mimicry: It induces auxin-responsive genes in the plant, promoting root growth and increasing the surface area for colonization.
Experimental Protocols
Protocol A: Extraction and Purification of 3-oxo-C16:1-HSL
Rationale: Long-chain AHLs are hydrophobic and require specific organic solvents to prevent degradation or loss during extraction.
Culturing: Inoculate S. meliloti (Strain Rm1021 or Rm41) in TY medium. Incubate at 30°C until early stationary phase (OD₆₀₀ ~ 1.5–2.0), where sinI expression peaks.
Extraction:
Centrifuge culture (8,000 x g, 15 min) to remove cells.
Extract supernatant twice with acidified ethyl acetate (0.1% acetic acid) in a 1:1 ratio. Note: Acidification prevents lactonolysis (ring opening).
Evaporate the organic phase to dryness using a rotary evaporator at <40°C.
Purification (C18-SPE):
Reconstitute residue in 30% methanol.
Load onto a C18 Solid Phase Extraction (SPE) column.
Wash with 30% methanol (removes short chains like C6/C8).
Elute 3-oxo-C16:1-HSL with 80-100% methanol.
Validation: Confirm structure via LC-MS/MS (Precursor ion m/z 354 [M+H]⁺).
Marketon, M. M., & González, J. E. (2002). Identification of two Quorum-Sensing Systems in Sinorhizobium meliloti. Journal of Bacteriology. Link
Gurich, N., & González, J. E. (2009). Role of Quorum Sensing in Sinorhizobium meliloti-Alfalfa Symbiosis. Journal of Bacteriology. Link
Teplitski, M., et al. (2000). Plants Secrete Substances that Mimic Bacterial N-Acyl Homoserine Lactone Signal Activities and Affect Population Density-Dependent Behaviors in Associated Bacteria. Molecular Plant-Microbe Interactions. Link
Chen, H., et al. (2003). The Sinorhizobium meliloti ExpR Protein Binds to the wgeA Promoter to Regulate Galactoglucan Synthesis. Journal of Bacteriology. Link
Mathesius, U., et al. (2003). Extensive and Specific Responses of a Eukaryote to Bacterial Quorum-Sensing Signals. Proceedings of the National Academy of Sciences. Link
Foundational
A Technical Guide to the Natural Sources of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone
This guide provides an in-depth exploration of the natural sources, biosynthesis, and recovery of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone, a critical long-chain N-acyl homoserine lactone (AHL) involved in bacteria...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth exploration of the natural sources, biosynthesis, and recovery of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone, a critical long-chain N-acyl homoserine lactone (AHL) involved in bacterial quorum sensing. Designed for researchers, scientists, and professionals in drug development, this document synthesizes current knowledge and provides actionable protocols for the isolation and characterization of this significant signaling molecule.
Introduction: The Language of Bacteria and the Significance of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone
Bacteria exhibit remarkable social behaviors, coordinating their actions through a sophisticated communication system known as quorum sensing (QS).[1][2] This process relies on the production, release, and population-wide detection of small signaling molecules called autoinducers.[1] Among Gram-negative bacteria, N-acyl homoserine lactones (AHLs) are a prominent class of autoinducers that regulate a diverse array of physiological processes, including biofilm formation, virulence factor production, and symbiotic interactions.[1][2]
AHLs share a conserved homoserine lactone ring but vary in the length (from C4 to C18), saturation, and substitution of their acyl side chains.[3] This structural diversity confers signaling specificity, allowing for intricate communication networks. N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone, also referred to as 3-oxo-C16:1-HSL, is a long-chain AHL that has been identified as a key signaling molecule in specific bacterial species. Its extended and modified acyl chain suggests a highly specific role in regulating gene expression.
This guide will focus on Sinorhizobium meliloti, a well-characterized natural source of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone, detailing its biosynthesis and providing a comprehensive methodology for its extraction, purification, and characterization.
Sinorhizobium meliloti: A Prolific Producer of Long-Chain AHLs
Sinorhizobium meliloti is a Gram-negative soil bacterium renowned for its ability to establish a nitrogen-fixing symbiosis with leguminous plants such as alfalfa (Medicago sativa).[1][3] This symbiotic relationship is crucial for sustainable agriculture, as it provides the host plant with a readily available source of nitrogen.[4] The intricate dialogue between S. meliloti and its host is, in part, mediated by quorum sensing.
S. meliloti possesses a sophisticated quorum-sensing system, the sinRI locus, which is responsible for the production of a suite of long-chain AHLs.[1][3] The sinI gene encodes the AHL synthase, an enzyme that synthesizes several AHLs with acyl chains ranging from 12 to 18 carbons in length, including the target molecule N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone.[1][3][5] The production of these long-chain AHLs is critical for the regulation of various symbiotic functions, including exopolysaccharide (EPS) production and nodulation efficiency.[6][7][8]
The Biosynthetic Pathway of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone in S. meliloti
The synthesis of N-acyl homoserine lactones is catalyzed by a LuxI-type synthase, which in the case of S. meliloti's long-chain AHLs, is the product of the sinI gene.[1][3][5] The SinI synthase utilizes S-adenosyl-L-methionine (SAM) as the donor of the homoserine lactone moiety and a specific acyl-acyl carrier protein (acyl-ACP) from the fatty acid biosynthesis pathway as the donor of the acyl side chain.
The biosynthesis of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone proceeds as follows:
Acyl Chain Synthesis: The fatty acid biosynthesis pathway generates a 16-carbon acyl chain with a double bond at the 11th position (hexadec-11Z-enoyl-ACP).
Keto Group Formation: A 3-oxo group is introduced at the third carbon position of the acyl chain.
Ligation to Homoserine Lactone: The SinI synthase catalyzes the ligation of the 3-oxo-hexadec-11Z-enoyl acyl chain from its ACP carrier to the amino group of S-adenosyl-L-methionine.
Lactonization and Release: The subsequent intramolecular cyclization and release of the AHL molecule and 5'-methylthioadenosine (MTA) yields N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone.
Disruption of the sinI gene in S. meliloti has been shown to abolish the production of this and other long-chain AHLs, confirming its central role in their biosynthesis.[1][3]
Biosynthesis of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone.
Methodologies for the Isolation and Purification of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone from S. meliloti
The following protocol outlines a robust and validated workflow for the extraction and purification of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone from Sinorhizobium meliloti cultures. The causality behind each step is explained to provide a deeper understanding of the experimental design.
Bacterial Culture and Growth Conditions
Rationale: To maximize the yield of the target AHL, it is crucial to cultivate S. meliloti under conditions that promote its production. AHL synthesis is often density-dependent, peaking in the late logarithmic to early stationary phase of growth.
Protocol:
Inoculate a single colony of Sinorhizobium meliloti (e.g., strain Rm1021) into 10 mL of a suitable rich medium, such as Luria-Bertani (LB) or Tryptone-Yeast extract (TY) broth.
Incubate the culture overnight at 28-30°C with vigorous shaking (200-250 rpm).
Use the overnight culture to inoculate a larger volume (e.g., 1 L) of the same medium to an initial optical density at 600 nm (OD600) of 0.05-0.1.
Incubate the large culture under the same conditions, monitoring the growth by measuring the OD600 periodically.
Harvest the culture in the late logarithmic to early stationary phase (typically an OD600 of 1.5-2.0).
Extraction of N-acyl Homoserine Lactones
Rationale: Liquid-liquid extraction with a non-polar organic solvent, such as ethyl acetate, is a highly effective method for selectively partitioning the relatively non-polar AHLs from the aqueous culture supernatant. Acidification of the supernatant can improve the extraction efficiency of some AHLs.
Protocol:
Centrifuge the bacterial culture at 10,000 x g for 15 minutes at 4°C to pellet the cells.
Carefully decant the supernatant into a clean flask.
Perform a solvent extraction by adding an equal volume of ethyl acetate to the supernatant.
Shake the mixture vigorously in a separatory funnel for 2-3 minutes and then allow the phases to separate.
Collect the upper organic (ethyl acetate) phase.
Repeat the extraction of the aqueous phase with a fresh volume of ethyl acetate to maximize the recovery of AHLs.
Pool the organic phases and dry them over anhydrous sodium sulfate to remove any residual water.
Filter the dried organic phase to remove the sodium sulfate.
Evaporate the ethyl acetate under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to obtain a crude extract.
Purification by High-Performance Liquid Chromatography (HPLC)
Rationale: Reversed-phase HPLC is a powerful technique for separating AHLs based on the hydrophobicity of their acyl side chains. A C18 column is well-suited for this purpose, and a gradient of increasing organic solvent concentration allows for the elution of AHLs with varying chain lengths.
Protocol:
Resuspend the crude extract in a small volume of methanol or acetonitrile.
Filter the resuspended extract through a 0.22 µm syringe filter to remove any particulate matter.
Inject the filtered extract onto a C18 reversed-phase HPLC column (e.g., 5 µm particle size, 4.6 x 250 mm).
Elute the AHLs using a linear gradient of acetonitrile in water (both containing 0.1% formic acid to improve peak shape). A typical gradient might be from 20% to 100% acetonitrile over 40 minutes.
Monitor the elution profile at a wavelength of 210 nm.
Collect fractions corresponding to the peaks of interest. The retention time of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone will be relatively long due to its long acyl chain.
Evaporate the solvent from the collected fractions to obtain the purified AHL.
Workflow for the extraction and purification of AHLs.
Characterization and Validation of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone
Rationale: Definitive identification and structural confirmation of the purified compound are essential. A combination of chromatographic and mass spectrometric techniques provides the necessary specificity and sensitivity for this purpose.
Thin-Layer Chromatography (TLC) with Biosensors
Rationale: TLC coupled with a biosensor strain provides a rapid and semi-quantitative method for detecting the presence of AHLs in fractions. Biosensor strains are typically engineered to produce a detectable signal (e.g., light, color) in the presence of specific AHLs.
Protocol:
Spot a small amount of the purified fraction onto a C18 reversed-phase TLC plate.
Develop the TLC plate in a mobile phase of 60:40 (v/v) methanol:water.
After development, allow the plate to dry completely.
Overlay the TLC plate with a soft agar seeded with an appropriate AHL biosensor strain (e.g., Agrobacterium tumefaciens NTL4(pZLR4)).
Incubate the plate overnight at the optimal growth temperature for the biosensor.
The presence of the AHL will be indicated by a zone of signal production (e.g., blue color with an X-Gal-containing overlay) at a specific retention factor (Rf) on the TLC plate.
High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)
Rationale: HPLC-MS/MS is the gold standard for the unambiguous identification and quantification of AHLs. This technique couples the separation power of HPLC with the high sensitivity and structural information provided by tandem mass spectrometry.
Protocol:
Inject the purified sample into an HPLC system coupled to a tandem mass spectrometer (e.g., a quadrupole time-of-flight or triple quadrupole instrument).
Separate the sample using a C18 column and a suitable gradient, as described for the purification step.
Acquire mass spectra in positive ion mode. N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone will have a characteristic parent ion mass-to-charge ratio (m/z).
Perform tandem mass spectrometry (MS/MS) on the parent ion. The fragmentation pattern will show a characteristic daughter ion at m/z 102, which corresponds to the homoserine lactone ring, confirming the compound as an AHL.[9][10] The other fragments will be specific to the acyl side chain, allowing for definitive structural elucidation.
Quantitative Data Summary
The profile of AHLs produced by Sinorhizobium meliloti can vary depending on the strain and culture conditions.[11] However, the sinI-dependent long-chain AHLs are consistently observed.
N-acyl Homoserine Lactone
Common Abbreviation
Produced by S. meliloti
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone
3-oxo-C16:1-HSL
Yes
N-3-oxo-tetradecanoyl-L-Homoserine lactone
3-oxo-C14-HSL
Yes
N-hexadecenoyl-L-Homoserine lactone
C16:1-HSL
Yes
N-octadecanoyl-L-Homoserine lactone
C18-HSL
Yes
Conclusion
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone is a key signaling molecule in the quorum-sensing network of Sinorhizobium meliloti. Its biosynthesis is well-defined, and robust methodologies exist for its extraction, purification, and characterization from bacterial cultures. This guide provides a comprehensive framework for researchers and drug development professionals to isolate and study this and other long-chain AHLs, paving the way for a deeper understanding of bacterial communication and the development of novel anti-virulence and symbiosis-modulating strategies.
References
Marketon, M. M., Gronquist, M. R., Eberhard, A., & González, J. E. (2002). Characterization of the Sinorhizobium meliloti sinR/sinI Locus and the Production of Novel N-Acyl Homoserine Lactones. Journal of Bacteriology, 184(20), 5686–5695. [Link]
Gao, M., Chen, H., Eberhard, A., Gronquist, M. R., Robinson, J. B., Rolfe, B. G., & Bauer, W. D. (2005). sinI- and expR-Dependent Quorum Sensing in Sinorhizobium meliloti. Journal of Bacteriology, 187(23), 7931–7944. [Link]
Chen, H. C., Gao, M., & Bauer, W. D. (2005). Proteomic analysis of wild-type Sinorhizobium meliloti responses to N-acyl homoserine lactone quorum-sensing signals and the transition to stationary phase. Applied and Environmental Microbiology, 71(7), 3863–3875. [Link]
D'Alessio, M., Nordeste, R., Doxey, A. C., & Charles, T. C. (2017). Transcriptome Analysis of Polyhydroxybutyrate Cycle Mutants Reveals Discrete Loci Connecting Nitrogen Utilization and Carbon Storage in Sinorhizobium meliloti. mSystems, 2(5), e00035-17. [Link]
Fu, Z. Q., Liu, Y., & Zhang, Y. F. (2011). Extraction, purification and identification of bacterial signal molecules based on N-acyl homoserine lactones. Journal of Applied Microbiology, 110(5), 1297–1306. [Link]
Sohlenkamp, C., Zavaleta-Pastor, M., & Geiger, O. (2021). ExoS/ChvI Two-Component Signal-Transduction System Activated in the Absence of Bacterial Phosphatidylcholine. Frontiers in Microbiology, 12, 700949. [Link]
Hoang, H. H., Becker, A., & González, J. E. (2008). The LuxR Homolog ExpR, in Combination with the Sin Quorum Sensing System, Plays a Central Role in Sinorhizobium meliloti Gene Expression. Journal of Bacteriology, 190(13), 4488–4499. [Link]
Gao, M., Chen, H., Eberhard, A., Gronquist, M. R., Robinson, J. B., Rolfe, B. G., & Bauer, W. D. (2005). sinI- and expR-dependent quorum sensing in Sinorhizobium meliloti. Journal of bacteriology, 187(23), 7931–7944. [Link]
Gao, M., Chen, H., & Bauer, W. D. (2005). sinI- and expR-Dependent Quorum Sensing in Sinorhizobium meliloti. Journal of Bacteriology, 187(23), 7931–7944. [Link]
Hubbard, J. S., S. R. Campagna, and E. P. Greenberg. (2023). A Mesorhizobium japonicum quorum sensing circuit that involves three linked genes and an unusual acyl-homoserine lactone signal. mBio 14:e00431-23. [Link]
Chen, H. C., Gao, M., & Bauer, W. D. (2005). Proteomic analysis of wild-type Sinorhizobium meliloti responses to N-acyl homoserine lactone quorum-sensing signals and the transition to stationary phase. Applied and Environmental Microbiology, 71(7), 3863–3875. [Link]
Chen, H. C., Gao, M., & Bauer, W. D. (2005). Proteomic Analysis of Wild-Type Sinorhizobium meliloti Responses to N-Acyl Homoserine Lactone Quorum-Sensing Signals and the Transition to Stationary Phase. Applied and Environmental Microbiology, 71(7), 3863–3875. [Link]
Ortori, C. A., Atkinson, S., Chhabra, S. R., Cámara, M., Williams, P., & Barrett, D. A. (2011). Identification of Unanticipated and Novel N-Acyl L-Homoserine Lactones (AHLs) Using a Sensitive Non-Targeted LC-MS/MS Method. PLoS ONE, 6(10), e26546. [Link]
Van der Verren, S. E., Van den Bossche, S., De Vleeschouwer, M., De Rooster, H., & De Wael, K. (2021). LC-MS/MS chromatogram of 3-oxo-C12-HSL (N-(3-oxododecanoyl)-L-homoserine lactone) standard solution with the concentration of 18.2 ng/ml. ResearchGate. [Link]
Pobigaylo, N., et al. (2008). Role of the Sinorhizobium meliloti Global Regulator Hfq in Gene Regulation and Symbiosis. Journal of Bacteriology, 190(23), 7707–7717. [Link]
Teplitski, M., Chen, H., Rajamani, S., Gao, M., Merighi, M., Sayre, R. T., Robinson, J. B., Rolfe, B. G., & Bauer, W. D. (2003). Chemical identification of N-acyl homoserine lactone quorum-sensing signals produced by Sinorhizobium meliloti strains in defined medium. Archives of microbiology, 180(6), 494–497. [Link]
Zhu, H., He, J., & Li, S. (2016). Detection of New Quorum Sensing N-Acyl Homoserine Lactones From Aeromonas veronii. Frontiers in Microbiology, 7, 1373. [Link]
Amara, N., et al. (2016). Stability studies of C12-oxo-HSL and 3-oxo-C12-3-aminooxazolidinone (1). ResearchGate. [Link]
He, X., & Walker, G. C. (2001). Multiple N-acyl homoserine lactone signals of Rhizobium leguminosarum are synthesized in a distinct temporal pattern. Journal of bacteriology, 183(20), 5843–5851. [Link]
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone and host-pathogen interactions
An In-Depth Technical Guide to N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone in Host-Pathogen Interactions Executive Summary N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-HSL) is a key signaling molecule w...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone in Host-Pathogen Interactions
Executive Summary
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-HSL) is a key signaling molecule within the N-acyl homoserine lactone (AHL) family, which governs quorum sensing (QS) in a variety of Gram-negative bacteria. This technical guide provides a comprehensive overview of 3-oxo-C16:1-HSL, from its molecular foundations to its intricate role in mediating the dialogue between bacteria and their hosts. Beyond its function in coordinating bacterial group behaviors such as biofilm formation and virulence factor expression, this long-chain AHL acts as a potent modulator of host cellular processes.[1] In mammalian systems, related long-chain AHLs are known to influence immune responses, often tipping the balance towards pathogen persistence.[2][3][4] In plant systems, these molecules can prime defense mechanisms, enhancing resistance to subsequent infections.[5][6] This document serves as a resource for researchers, scientists, and drug development professionals, offering field-proven insights into the causality behind experimental choices, detailed protocols for investigation, and a survey of the therapeutic and agricultural implications of targeting this signaling pathway.
The Molecule: N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone
Chemical Identity and Properties
3-oxo-C16:1-HSL is a bacterial autoinducer, a lipophilic molecule comprising a 16-carbon acyl chain attached to a homoserine lactone ring.[7][1] The acyl chain is characterized by an oxo group at the third carbon (C3) and a cis-configured double bond between the eleventh and twelfth carbons (C11-C12), features that are critical for its binding specificity to cognate receptors.[1][8][9]
Table 1: Physicochemical Properties of 3-oxo-C16:1-HSL
AHLs are synthesized by enzymes belonging to the LuxI family of AHL synthases.[7] The canonical mechanism involves the acylation of S-adenosyl-L-methionine (SAM), which serves as the donor of the homoserine lactone moiety. The acyl group is typically derived from an acyl carrier protein (ACP) from the bacterium's fatty acid biosynthesis pathway. The LuxI homolog catalyzes the formation of an amide bond between the acyl-ACP and SAM, followed by an intramolecular cyclization and lactonization, releasing the final AHL molecule and 5'-methylthioadenosine (MTA).[12]
Caption: Biosynthesis of 3-oxo-C16:1-HSL via a LuxI-type synthase.
The Mechanism: Quorum Sensing (QS)
Core Principles
Quorum sensing is a cell-to-cell communication process that enables bacteria to monitor their population density and collectively alter gene expression.[13] This system relies on the production, accumulation, and detection of extracellular signaling molecules called autoinducers.[7][1] At low cell density, autoinducers diffuse away. As the population grows, the concentration of autoinducers surpasses a critical threshold, leading to coordinated changes in bacterial behavior.[13]
The LuxI/LuxR Signaling Cascade
In many Gram-negative bacteria, the QS system is orchestrated by a pair of proteins: a LuxI-family autoinducer synthase and a LuxR-family transcriptional regulator.
Signal Production: The LuxI homolog (e.g., LasI in Pseudomonas aeruginosa) synthesizes the specific AHL molecule.[14]
Signal Accumulation: The AHL diffuses across the bacterial membrane and accumulates in the environment as cell density increases.
Signal Reception: Once the AHL concentration reaches a threshold, it diffuses back into the cells and binds to its cognate cytoplasmic receptor, a LuxR-type protein (e.g., LasR).[14]
Transcriptional Activation: This binding event typically induces a conformational change in the LuxR protein, promoting its dimerization and enhancing its affinity for specific DNA sequences known as lux boxes, located in the promoter regions of target genes.
Gene Expression: The LuxR-AHL complex then acts as a transcriptional activator, upregulating the expression of genes often involved in virulence, biofilm formation, and secondary metabolite production.[1][15] This often includes the gene for the LuxI synthase itself, creating a positive feedback loop that rapidly amplifies the QS signal.[14]
Caption: The canonical LuxI/LuxR quorum sensing circuit.
The Interaction: 3-oxo-C16:1-HSL in Cross-Kingdom Signaling
The influence of AHLs extends beyond bacterial communities, engaging in a sophisticated crosstalk with eukaryotic hosts. The long, lipophilic acyl chain of 3-oxo-C16:1-HSL facilitates its passage across host cell membranes, allowing it to directly interact with intracellular signaling pathways.
Modulation of the Mammalian Immune System
While direct studies on 3-oxo-C16:1-HSL are emerging, a wealth of data on the closely related 3-oxo-C12-HSL from the opportunistic pathogen Pseudomonas aeruginosa provides a robust framework for understanding its immunomodulatory potential.
Causality: Pathogens utilize these molecules to subvert host defenses, creating a more permissive environment for chronic infection. By suppressing pro-inflammatory responses and inducing apoptosis in key immune cells, the bacterium can evade clearance.[2][3][4]
Key Mechanisms:
Apoptosis Induction: Long-chain AHLs can induce programmed cell death (apoptosis) in macrophages and neutrophils, the front-line phagocytes of the innate immune system.[15]
Cytokine Skewing: They can reciprocally modulate cytokine production in activated macrophages, notably by suppressing the key pro-inflammatory cytokine Tumor Necrosis Factor-alpha (TNF-α) while amplifying the production of the anti-inflammatory cytokine Interleukin-10 (IL-10).[4]
NF-κB Inhibition: A central mechanism for this immunosuppression involves the disruption of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a master regulator of inflammatory gene expression.[2][3]
Caption: Putative pathways for 3-oxo-C16:1-HSL in a host macrophage.
Priming and Modulation of Plant Host Defenses
In plants, AHLs are recognized as microbial signals that can trigger a state of heightened defensive readiness, a phenomenon known as "priming".[16][5][6]
Causality: From the plant's perspective, detecting QS signals from colonizing bacteria provides an early warning of a potential large-scale infection. Priming allows the plant to mount a faster and more robust defense response upon actual pathogen attack, without the fitness cost of maintaining a constantly activated defense system.[6]
Key Mechanisms:
Proteomic and Transcriptomic Shifts: Treatment of the model legume Medicago truncatula with 3-oxo-C16-HSL resulted in the differential expression of proteins involved in flavonoid synthesis (phytoalexins), hormone metabolism, and oxidative stress responses.[16][5]
Hormonal Crosstalk: AHL-induced priming is intricately linked with major plant defense hormone pathways, including salicylic acid (SA), jasmonic acid (JA), and auxin.[16][5] The specific pathway activated can depend on the type of AHL and the challenging pathogen. For instance, some AHLs enhance resistance to necrotrophic pathogens through the JA pathway.[16][5]
Field-Proven Methodologies: A Practical Guide
Protocol: Extraction and Detection of 3-oxo-C16:1-HSL via TLC Bioreporter Assay
This protocol provides a classic, reliable method for detecting AHLs from bacterial cultures without requiring advanced instrumentation.
Causality & Self-Validation: The use of a specific bioreporter strain, such as Agrobacterium tumefaciens NTL4(pZLR4), provides inherent validation. This strain is engineered to lack its own AHL synthase but contains a traR receptor and a traG-lacZ reporter fusion. It will only produce a blue color (from X-Gal cleavage) or violacein pigment when exposed to exogenous AHLs, making the assay highly specific.[17][18] Co-chromatography with a synthetic 3-oxo-C16:1-HSL standard confirms the identity of the molecule by its retention factor (Rf).
Methodology:
Culture Growth: Grow the bacterial strain of interest in an appropriate liquid medium to late exponential or stationary phase to allow for AHL accumulation.
Extraction:
a. Pellet the cells by centrifugation (e.g., 10,000 x g for 10 min).
b. Transfer the cell-free supernatant to a separating funnel.
c. Perform a liquid-liquid extraction by adding an equal volume of acidified ethyl acetate. Shake vigorously and allow the phases to separate.
d. Collect the upper organic phase. Repeat the extraction twice more, pooling the organic phases.
Drying and Concentration: Evaporate the ethyl acetate under a stream of nitrogen gas or using a rotary evaporator to yield a dried extract. Re-dissolve the extract in a small, known volume of acetonitrile for application to the TLC plate.
Thin-Layer Chromatography (TLC):
a. Spot a small volume (5-10 µL) of the concentrated extract onto a C18 reversed-phase TLC plate.
b. On the same plate, spot a dilution series of a synthetic 3-oxo-C16:1-HSL standard.
c. Develop the plate in a chromatography tank using a mobile phase of 60:40 (v/v) methanol:water.[17]
d. Allow the plate to air dry completely in a fume hood.
Bio-overlay:
a. Prepare an overlay medium by mixing a molten, cooled (to ~45°C) soft agar with a culture of the A. tumefaciens bioreporter strain and a chromogenic substrate (e.g., X-Gal).
b. Carefully pour this mixture over the developed TLC plate to create a thin, even layer.
c. Incubate the plate overnight at the appropriate temperature (e.g., 28-30°C).
Visualization: Active AHLs will appear as colored spots (e.g., blue or purple) on the plate where they have diffused from the TLC plate into the agar and activated the bioreporter. Compare the Rf value of the spot from your extract to that of the synthetic standard to confirm its identity.
Caption: Workflow for detection of AHLs using a TLC bioreporter assay.
Protocol: Quantifying Host Immune Cell Response via ELISA
This protocol measures the effect of 3-oxo-C16:1-HSL on cytokine production by macrophages, a key indicator of immunomodulation.
Causality & Self-Validation: Enzyme-Linked Immunosorbent Assay (ELISA) is a highly specific and quantitative method that uses antibodies to measure the concentration of a single analyte (e.g., TNF-α or IL-10). The protocol includes multiple controls for self-validation: an "unstimulated" control (cells only) to establish baseline cytokine levels, a "LPS only" control to confirm the cells are responsive to a pro-inflammatory stimulus, and a "vehicle" control (e.g., DMSO) to ensure the solvent used to dissolve the AHL has no effect.
Methodology:
Cell Culture: Seed a macrophage cell line (e.g., RAW 264.7) in a 96-well plate at a density that will result in a confluent monolayer the next day. Allow cells to adhere overnight.
Treatment Preparation: Prepare a stock solution of 3-oxo-C16:1-HSL in sterile DMSO. Make serial dilutions in sterile culture medium to achieve the desired final concentrations (e.g., 1-100 µM). Ensure the final DMSO concentration is consistent across all wells and is non-toxic (typically <0.1%).
Cell Stimulation:
a. Remove the old medium from the cells.
b. Add the prepared treatments to the wells. Include the following controls:
Medium only (unstimulated).
Medium + Vehicle (solvent control).
Medium + LPS (e.g., 100 ng/mL) (positive inflammatory control).
Medium + LPS + 3-oxo-C16:1-HSL (test condition).
Medium + 3-oxo-C16:1-HSL only (to test direct effect).
c. Incubate the plate for a defined period (e.g., 18-24 hours) at 37°C, 5% CO₂.
Supernatant Collection: After incubation, centrifuge the plate to pellet any detached cells and carefully collect the culture supernatants.
ELISA:
a. Perform a sandwich ELISA for TNF-α and IL-10 on the collected supernatants according to the manufacturer's instructions.
b. Briefly, this involves coating a plate with a capture antibody, adding the supernatants, adding a detection antibody, adding a substrate, and stopping the reaction.
Data Analysis: Read the absorbance at the appropriate wavelength using a plate reader. Calculate the cytokine concentrations based on a standard curve generated from recombinant cytokine standards. Compare the results between the different treatment groups.
Protocol: Assessing Plant Defense Priming
This protocol determines if pre-treatment with 3-oxo-C16:1-HSL enhances a plant's resistance to a bacterial pathogen.
Causality & Self-Validation: This assay directly measures the functional outcome of priming: a reduction in pathogen proliferation within the host. The inclusion of a mock-treated control group is critical for validation; any observed reduction in pathogen growth in the AHL-treated group can be directly attributed to the priming effect. A "pathogen only" control validates the infectivity of the pathogen under the experimental conditions.
Methodology:
Plant Growth: Grow Arabidopsis thaliana seedlings under sterile conditions on Murashige and Skoog (MS) agar plates for 7-10 days.
Priming Treatment:
a. Prepare a solution of 3-oxo-C16:1-HSL in liquid MS medium.
b. Gently transfer the seedlings into a 24-well plate containing either the AHL solution (priming treatment) or liquid MS medium with a vehicle control (mock treatment).
c. Incubate for 24-48 hours to allow for priming to occur.
Pathogen Challenge:
a. Prepare an inoculum of a pathogenic bacterium (e.g., Pseudomonas syringae pv. tomato DC3000) at a defined concentration (e.g., 10⁵ CFU/mL).
b. Remove the priming/mock solution from the seedlings.
c. Infiltrate the plant leaves with the bacterial suspension using a needleless syringe or by dip-inoculation.
Quantification of Pathogen Growth:
a. At 2-3 days post-infection, collect leaf discs of a known area from multiple plants per treatment group.
b. Homogenize the leaf discs in a sterile buffer (e.g., 10 mM MgCl₂).
c. Perform serial dilutions of the homogenate and plate onto a selective agar medium.
d. Incubate the plates until bacterial colonies are visible.
Data Analysis: Count the number of colonies to determine the Colony Forming Units (CFU) per unit area of the leaf. Compare the bacterial titers between the mock-treated and AHL-primed plants. A statistically significant reduction in CFU in the primed group indicates successful defense priming.
Implications for Drug Development and Agriculture
Quorum Quenching (QQ) as an Anti-Infective Strategy
Targeting QS represents a paradigm shift away from traditional bactericidal or bacteriostatic antibiotics. By disrupting bacterial communication, "quorum quenching" strategies aim to disarm pathogens by inhibiting the expression of virulence factors and biofilm formation. This approach is thought to exert less selective pressure for the development of resistance.[19] Strategies include:
Inhibition of AHL Synthases: Developing small molecules that block the active site of LuxI-type enzymes.
AHL Receptor Antagonists: Designing molecules that bind to LuxR-type receptors but do not activate them, thereby competitively inhibiting the natural AHL.
Enzymatic Degradation: Using enzymes (AHL lactonases or acylases) to degrade AHL molecules in the environment.
AHLs as Biostimulants in Agriculture
The ability of AHLs to prime plant defenses opens exciting avenues for sustainable agriculture.[6] Applying specific AHLs, such as 3-oxo-C16:1-HSL, or inoculating fields with beneficial bacteria that produce these molecules, could enhance crop resilience.[5] This approach could reduce the need for chemical pesticides by preparing plants to defend themselves more effectively against a broad range of pathogens.
Conclusion
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone is more than a simple bacterial messenger; it is a critical mediator of inter-kingdom communication that shapes the outcome of host-pathogen interactions. Its ability to modulate complex cellular pathways in both mammals and plants underscores its significance as a target for novel anti-infective therapies and as a tool for enhancing agricultural productivity. The methodologies outlined in this guide provide a robust framework for researchers to further unravel the intricate roles of this fascinating molecule, paving the way for innovative applications in medicine and biotechnology.
References
Pseudomonas aeruginosa quorum-sensing molecule N-(3-oxododecanoyl) homoserine lactone attenuates lipopolysaccharide-induced inflammation by activating the unfolded protein response - NIH.
Pseudomonas aeruginosa quorum-sensing molecule N-(3-oxododecanoyl) homoserine lactone attenuates lipopolysaccharide-induced inflammation by activating the unfolded protein response - PubMed. (Available at: [Link])
N-3-oxo-hexadec-11(Z)-enoyl-L-Homoserine lactone | Sapphire North America. (Available at: [Link])
Short-Chain N-Acylhomoserine Lactone Quorum-Sensing Molecules Promote Periodontal Pathogens in In Vitro Oral Biofilms - PMC - NIH. (Available at: [Link])
N-3-Oxo-Octanoyl Homoserine Lactone Primes Plant Resistance Against Necrotrophic Pathogen Pectobacterium carotovorum by Coordinating Jasmonic Acid and Auxin-Signaling Pathways - Frontiers. (Available at: [Link])
The Pseudomonas aeruginosa Autoinducer N-3-Oxododecanoyl Homoserine Lactone Accelerates Apoptosis in Macrophages and Neutrophils - PMC - NIH. (Available at: [Link])
N-3-Oxo-Octanoyl Homoserine Lactone Primes Plant Resistance Against Necrotrophic Pathogen Pectobacterium carotovorum by Coordinating Jasmonic Acid and Auxin-Signaling Pathways - NIH. (Available at: [Link])
Synthesis of the Novel N-(2-Hexadecynoyl)-l-Homoserine Lactone and Evaluation of Its Antiquorum Sensing Activity in Chromobacterium violaceum | ACS Omega. (Available at: [Link])
The bacterial quorum-sensing signal molecule N-3-oxo-dodecanoyl-L-homoserine lactone reciprocally modulates pro- and anti-inflammatory cytokines in activated macrophages - PubMed Central. (Available at: [Link])
Molecular Mechanisms and Applications of N-Acyl Homoserine Lactone-Mediated Quorum Sensing in Bacteria - PMC - PubMed Central. (Available at: [Link])
Annotation and quantification of N-acyl homoserine lactones implied in bacterial quorum sensing by supercritical-fluid chromatography coupled with high-resolution mass spectrometry - PubMed. (Available at: [Link])
Importance of N-Acyl-Homoserine Lactone-Based Quorum Sensing and Quorum Quenching in Pathogen Control and Plant Growth Promotion - MDPI. (Available at: [Link])
Acyl homoserine-lactone quorum-sensing signal generation - PNAS. (Available at: [Link])
The Pseudomonas aeruginosa Quorum-Sensing Molecule N-(3-Oxododecanoyl)Homoserine Lactone Contributes to Virulence and Induces Inflammation In Vivo - NIH. (Available at: [Link])
(PDF) Detecting and characterizing N-acyl-homoserine lactone signal molecules by thin-layer chromatography - ResearchGate. (Available at: [Link])
Surface growth of Pseudomonas aeruginosa reveals a regulatory effect of 3-oxo-C12-homoserine lactone in the absence of its cogna - Espace INRS. (Available at: [Link])
Quorum sensing - Wikipedia. (Available at: [Link])
Detecting and characterizing N-acyl-homoserine lactone signal molecules by thin-layer chromatography - PMC - NIH. (Available at: [Link])
An In-Depth Technical Guide to N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone: Structure, Function, and Analysis
This guide provides a comprehensive technical overview of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone, a key signaling molecule in bacterial communication. Designed for researchers, scientists, and drug development pr...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive technical overview of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone, a key signaling molecule in bacterial communication. Designed for researchers, scientists, and drug development professionals, this document delves into the molecule's structural characteristics, biological significance, and the methodologies essential for its study. Our focus is on providing not just procedural steps, but the underlying scientific rationale to empower effective application and innovation in the field.
Foundational Understanding: The Role of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone in Quorum Sensing
N-acyl homoserine lactones (AHLs) are a class of signaling molecules pivotal to quorum sensing, a process of intercellular communication that allows bacteria to coordinate gene expression in response to population density.[1] This coordinated behavior is integral to various bacterial processes, including biofilm formation, virulence factor production, and antibiotic resistance.[1][2]
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone is a specific long-chain AHL produced by certain Gram-negative bacteria, notably the plant pathogen Agrobacterium vitis.[2][3] Its unique structural features, particularly the 16-carbon acyl chain with a cis double bond at the 11th position and an oxo group at the 3rd position, confer specificity to its signaling function.[4]
Core Structural and Physicochemical Characteristics
A thorough understanding of the physicochemical properties of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone is fundamental for its accurate identification, purification, and application in experimental settings.
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the protons of the homoserine lactone ring, the acyl chain, and the amide linkage. Key resonances would include those for the methine proton on the lactone ring adjacent to the nitrogen, the methylene protons of the lactone ring, the protons of the double bond in the acyl chain (with a characteristic coupling constant for the Z-configuration), and the alpha-protons to the two carbonyl groups.
¹³C NMR: The carbon NMR spectrum would display distinct signals for the carbonyl carbons of the lactone and the acyl chain, the carbons of the double bond, and the various methylene and methyl carbons of the long acyl chain.
Mass Spectrometry (MS):
High-resolution mass spectrometry is crucial for confirming the elemental composition. The fragmentation pattern in tandem MS (MS/MS) provides significant structural information. For 3-oxo-AHLs, a characteristic fragmentation involves the cleavage of the amide bond, leading to a prominent ion corresponding to the homoserine lactone moiety. Further fragmentation of the acyl chain can help in determining its length and the position of the double bond. While a specific ESI-MS/MS fragmentation spectrum for N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone is not publicly available, the general fragmentation patterns of 3-oxo-AHLs are well-documented.[7]
Biological Function and Signaling Pathway
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone functions as an autoinducer in the quorum-sensing system of Agrobacterium vitis. This system is primarily regulated by the avsI and avsR genes.[8]
avsI : This gene encodes the synthase responsible for the production of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone.
avsR : This gene encodes the cognate receptor protein, a transcriptional regulator that binds to the AHL signal.
The signaling cascade can be summarized as follows:
Synthesis and Accumulation: At low cell densities, the basal level of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone is low. As the bacterial population grows, the concentration of the AHL increases in the surrounding environment.
Receptor Binding: Once a threshold concentration is reached, the AHL diffuses back into the bacterial cells and binds to the AvsR receptor protein.
Transcriptional Regulation: The AHL-AvsR complex then binds to specific DNA sequences, known as lux boxes, in the promoter regions of target genes, thereby activating or repressing their transcription. This leads to a coordinated change in the expression of genes related to virulence, biofilm formation, and other density-dependent behaviors.[8]
Methodologies for Research and Development
Extraction and Purification from Bacterial Cultures
The isolation of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone from bacterial cultures is a critical first step for its characterization and use in further studies.
Protocol: Extraction of AHLs from Agrobacterium vitis Culture
Culture Growth: Grow Agrobacterium vitis in an appropriate liquid medium to the late exponential or early stationary phase to maximize AHL production.
Cell Removal: Centrifuge the bacterial culture at high speed (e.g., 10,000 x g for 15 minutes at 4°C) to pellet the cells.
Supernatant Collection: Carefully decant the supernatant, which contains the secreted AHLs.
Solvent Extraction: Extract the supernatant with an equal volume of an appropriate organic solvent, such as ethyl acetate, twice. The slightly acidic conditions (e.g., acidified with 0.1% formic acid) can improve the extraction efficiency of some AHLs.
Drying: Combine the organic phases and evaporate the solvent to dryness using a rotary evaporator or a stream of nitrogen.
Reconstitution: Reconstitute the dried extract in a small volume of a suitable solvent, such as methanol or acetonitrile, for further analysis or purification.
Protocol: Purification by High-Performance Liquid Chromatography (HPLC)
Preparative HPLC is a powerful technique for obtaining highly pure N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone.
Column Selection: A reversed-phase C18 column is typically used for the separation of AHLs.
Mobile Phase: A gradient of water and acetonitrile or methanol, often with a modifier like formic acid (0.1%), is commonly employed. The gradient should be optimized to achieve good separation of the target AHL from other metabolites.
Detection: UV detection at a wavelength around 210 nm is suitable for detecting the amide bond in the AHL molecule.
Fraction Collection: Collect the fractions corresponding to the peak of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone based on the retention time of a standard, if available.
Purity Analysis: The purity of the collected fractions should be confirmed by analytical HPLC and mass spectrometry.
Chemical Synthesis
While the extraction from natural sources is valuable, chemical synthesis provides a reliable and scalable source of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone for research purposes. The synthesis of unsaturated long-chain 3-oxo-AHLs is a multi-step process that requires careful control of stereochemistry and the introduction of the double bond at the correct position. General synthetic strategies for AHLs often involve the acylation of L-homoserine lactone with the corresponding acyl chain. The synthesis of the specific 3-oxo-hexadec-11Z-enoic acid precursor is a key challenge.
Bioassays for Activity Determination
Bioassays are essential for quantifying the biological activity of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone and for screening for potential inhibitors of its signaling pathway. A common and effective bioassay utilizes a reporter strain of Agrobacterium tumefaciens.
This reporter strain is engineered to produce β-galactosidase in response to the presence of AHLs. The activity can be quantified by measuring the cleavage of a chromogenic substrate.
Reporter Strain Preparation: Grow an overnight culture of A. tumefaciens NTL4(pZLR4) in a suitable medium containing the appropriate antibiotics for plasmid maintenance.
Assay Plate Preparation: Prepare agar plates with a minimal medium.
Sample Application: Spot the samples containing the AHL to be tested (or a dilution series of a standard) onto the surface of the agar.
Overlay: Overlay the plate with a thin layer of soft agar containing the reporter strain and a chromogenic substrate for β-galactosidase (e.g., X-gal).
Incubation: Incubate the plates at an appropriate temperature (e.g., 28-30°C) until a colored halo develops around the spots containing active AHLs.
Quantification: The diameter or intensity of the colored zone is proportional to the concentration of the AHL. For more precise quantification, a liquid culture-based assay can be performed using a substrate that produces a soluble colored or fluorescent product.
Implications for Drug Development and Future Research
The critical role of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone in regulating virulence in pathogenic bacteria makes its signaling pathway an attractive target for the development of novel anti-infective agents. Strategies such as quorum quenching, which involves the inhibition of AHL signaling, offer a promising alternative to traditional antibiotics by disarming pathogens without exerting selective pressure for resistance.
Future research should focus on:
Detailed Structural Biology: Elucidating the crystal structure of the AvsR receptor in complex with N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone to guide the design of specific inhibitors.
Transcriptomic Analysis: Performing comprehensive transcriptomic studies in Agrobacterium vitis to fully characterize the genes regulated by this AHL and to understand its complete role in the bacterium's lifecycle and pathogenicity.
Development of Novel Inhibitors: Synthesizing and screening libraries of structural analogs of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone to identify potent and specific inhibitors of the AvsR receptor.
References
González, J.E., and Keshavan, N.D. (2006). Messing with bacterial quorum sensing. Microbiology and Molecular Biology Reviews, 70(4), 859-875.
Hao, G., & Burr, T. J. (2006). Regulation of Long-Chain N-Acyl-Homoserine Lactones in Agrobacterium vitis. Journal of Bacteriology, 188(7), 2579–2588.
Bertin Bioreagent. (n.d.). N-3-oxo-hexadec-11(Z)-enoyl-L-Homoserine lactone. Retrieved from [Link]
Morin, D., Grasland, B., Vallée-Réhel, K., Dufau, C., & Haras, D. (2003). On-line liquid chromatography/electrospray ionization mass spectrometry for the analysis of N-acylhomoserine lactones in bacterial culture supernatants. Rapid Communications in Mass Spectrometry, 17(18), 2085–2092.
PubChem. (n.d.). N-3-oxo-hexadec-11(Z)-enoyl-L-Homoserine lactone. Retrieved from [Link]
Whitehead, N. A., Barnard, A. M. L., Slater, H., Simpson, N. J. L., & Salmond, G. P. C. (2001). Quorum-sensing in Gram-negative bacteria. FEMS Microbiology Reviews, 25(4), 365–404.
Association for Biology Laboratory Education (ABLE). (n.d.). Chapter 10 Quorum Sensing in Agrobacterium tumefaciens using N-oxo-Acyl-homoserine Lactone chemical signal. Retrieved from [Link]
Zhu, J., & Winans, S. C. (1999). Autoinducer-binding protein TraR requires its N-terminal domain for subscription activation but not for DNA binding. Journal of Bacteriology, 181(23), 7233–7238.
Zhu, J., Oger, P. M., Schrammeijer, B., Hooykaas, P. J., Farrand, S. K., & Winans, S. C. (2000). The bases of autoinducer sensing, specificity, and antagonism in Agrobacterium tumefaciens. Journal of Bacteriology, 182(14), 3885–3895.
Fuqua, C., & Winans, S. C. (1996). Conserved engine, personal chassis: the TraR/AHL quorum-sensing system. Journal of Bacteriology, 178(11), 3043–3048.
Hao, G., & Burr, T. J. (2006). The quorum-sensing system AvsR-AvsI regulates both long-chain and short-chain acyl-homoserine lactones in Agrobacterium vitis E26. FEMS Microbiology Letters, 259(2), 230–236.
Zhang, H. B., Wang, L. H., & Zhang, L. H. (2002). Genetic control of quorum-sensing signal turnover in Agrobacterium tumefaciens. Molecular Microbiology, 46(5), 1269–1279.
Pikaard Lab. (n.d.). Protocols. Retrieved from [Link]
Zhu, J., Beaber, J. W., Moré, M. I., Fuqua, C., Eberhard, A., & Winans, S. C. (1998). Analogs of the autoinducer 3-oxooctanoyl-homoserine lactone strongly inhibit activity of the TraR protein of Agrobacterium tumefaciens. Journal of Bacteriology, 180(20), 5398–5405.
Cha, C., Gao, P., Chen, Y. C., Shaw, P. D., & Farrand, S. K. (1998). Production of acyl-homoserine lactone quorum-sensing signals by gram-negative plant-associated bacteria. Molecular Plant-Microbe Interactions, 11(11), 1119–1129.
YouTube. (2021, July 6). A guide to analysing binding sites in protein structures. Retrieved from [Link]
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Application Notes and Protocols for the Detection of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone using HPLC-MS/MS
Authored by: A Senior Application Scientist Introduction: The Language of Bacteria and a Key Signaling Molecule In the intricate world of microbiology, bacteria communicate and coordinate their collective behavior throug...
Author: BenchChem Technical Support Team. Date: February 2026
Authored by: A Senior Application Scientist
Introduction: The Language of Bacteria and a Key Signaling Molecule
In the intricate world of microbiology, bacteria communicate and coordinate their collective behavior through a sophisticated process known as quorum sensing (QS).[1][2] This cell-to-cell communication relies on the production, release, and detection of small signaling molecules called autoinducers.[3] The concentration of these molecules in the environment provides a proxy for the bacterial population density, and once a certain threshold is reached, a synchronized change in gene expression is triggered across the community.[2] This coordinated action allows bacteria to function as multicellular organisms, regulating processes crucial for their survival and interaction with their environment, including biofilm formation, virulence factor production, and antibiotic resistance.[3]
Among the most well-studied autoinducers in Gram-negative bacteria are the N-acyl-homoserine lactones (AHLs).[3] These molecules share a conserved homoserine lactone ring but vary in the length and modification of their acyl side chain, which can range from 4 to 18 carbons and may contain substitutions at the C3 position (oxo or hydroxyl groups) or unsaturation.[4] This structural diversity provides a high degree of specificity to the signaling system.
This document focuses on a specific long-chain AHL, N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-Δ11cis-(L)-HSL). Long-chain AHLs are significant as they are involved in the regulation of various physiological processes in diverse bacterial species. For instance, an isomer of 3-oxo-C16:1-HSL is produced by Agrobacterium vitis, the causative agent of crown gall disease in grapevines.[5] The ability to accurately and sensitively detect and quantify this molecule is paramount for researchers studying bacterial communication, developing anti-quorum sensing therapeutics, and in agricultural science.
High-Performance Liquid Chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) has emerged as the gold standard for the analysis of AHLs.[6] This powerful technique offers the high specificity and sensitivity required to identify and quantify these signaling molecules in complex biological matrices.[6] These application notes provide a comprehensive guide and a robust protocol for the extraction, detection, and quantification of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone from bacterial cultures.
The following diagram illustrates the complete workflow for the detection of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone, from bacterial culture to data analysis.
Caption: Experimental workflow for HPLC-MS/MS detection of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone.
Detailed Experimental Protocols
Part 1: Sample Preparation - Extraction of AHLs from Bacterial Culture Supernatant
The choice between liquid-liquid extraction (LLE) and solid-phase extraction (SPE) depends on the sample matrix and the desired level of purity. LLE is a robust and widely used method, while SPE can offer higher recovery and cleaner extracts, which is particularly beneficial for low-concentration samples.
Materials and Reagents:
Bacterial culture grown to the desired cell density.
Ethyl acetate (HPLC grade), acidified with 0.1% formic acid.
Methanol (HPLC grade).
Acetonitrile (HPLC grade).
Water (HPLC grade).
Formic acid (LC-MS grade).
Centrifuge and appropriate centrifuge tubes.
Rotary evaporator or nitrogen stream evaporator.
Syringe filters (0.22 µm, PTFE or other suitable material).
This protocol is a widely adopted method for the extraction of AHLs from culture supernatants.
Cell Removal: Centrifuge the bacterial culture (e.g., 50 mL) at high speed (e.g., 12,000 x g) for 10 minutes at 4°C to pellet the cells.
Supernatant Collection: Carefully decant the supernatant into a new tube. To ensure no remaining cells are transferred, filter the supernatant through a 0.22 µm filter.[5]
Extraction: Transfer the filtered supernatant to a separatory funnel. Add an equal volume of acidified ethyl acetate (0.1% formic acid) and shake vigorously for 1-2 minutes. Allow the layers to separate.[8]
Combine Organic Phases: Collect the upper organic phase. Repeat the extraction of the aqueous phase two more times with an equal volume of acidified ethyl acetate.[8] Pool all the organic extracts.
Drying and Reconstitution: Evaporate the pooled organic phase to dryness using a rotary evaporator at a temperature not exceeding 30°C or under a gentle stream of nitrogen gas.[8] Reconstitute the dried extract in a known, small volume (e.g., 1 mL) of HPLC-grade methanol or acetonitrile.[5]
Final Filtration: Filter the reconstituted extract through a 0.22 µm syringe filter into an HPLC vial for analysis.[5]
Protocol 1B: Solid-Phase Extraction (SPE)
SPE is an effective alternative for sample clean-up and concentration, often resulting in improved sensitivity.[9]
Cell Removal: Prepare the cell-free supernatant as described in steps 1 and 2 of the LLE protocol.
Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of HPLC-grade water through it. Do not allow the cartridge to go dry.
Sample Loading: Load the filtered supernatant onto the conditioned SPE cartridge at a slow flow rate (e.g., 1-2 mL/min).
Washing: Wash the cartridge with 5 mL of a low percentage of organic solvent in water (e.g., 10% methanol in water) to remove polar impurities.
Elution: Elute the retained AHLs with 5 mL of methanol or acetonitrile into a clean collection tube.
Drying and Reconstitution: Evaporate the eluate to dryness and reconstitute the extract as described in steps 5 and 6 of the LLE protocol.
Part 2: HPLC-MS/MS Analysis
The following method is a general guideline for the separation and detection of long-chain AHLs. Optimization of the gradient and MS/MS parameters for your specific instrument is recommended.
Instrumentation and Materials:
HPLC system coupled to a tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) with an electrospray ionization (ESI) source.
Reversed-phase C18 column (e.g., 150 mm x 2.1 mm, 3.5 µm particle size).
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone analytical standard for calibration.
Mobile Phase A: Water with 0.1% formic acid.
Mobile Phase B: Acetonitrile with 0.1% formic acid.
HPLC Method Parameters:
Parameter
Recommended Setting
Rationale
Column
C18 Reversed-Phase, 150 x 2.1 mm, 3.5 µm
Provides good retention and separation for hydrophobic molecules like long-chain AHLs.
Mobile Phase A
Water + 0.1% Formic Acid
Acidification improves peak shape and ionization efficiency in positive ESI mode.
Mobile Phase B
Acetonitrile + 0.1% Formic Acid
Common organic solvent for reversed-phase chromatography.
Flow Rate
0.3 mL/min
Appropriate for a 2.1 mm ID column.
Injection Volume
5-10 µL
Dependent on sample concentration and instrument sensitivity.
Column Temperature
40°C
Improves peak shape and reduces viscosity.
Gradient Program
See table below
Designed to elute long-chain, hydrophobic AHLs.
Gradient Elution Program:
Time (min)
% Mobile Phase A
% Mobile Phase B
0.0
50
50
2.0
50
50
15.0
0
100
20.0
0
100
20.1
50
50
25.0
50
50
Mass Spectrometry Method Parameters:
Parameter
Recommended Setting
Rationale
Ionization Mode
Electrospray Ionization (ESI), Positive
AHLs readily form [M+H]⁺ ions.
Scan Type
Multiple Reaction Monitoring (MRM)
For high sensitivity and specificity in quantification.
Capillary Voltage
3.0 - 4.0 kV
Optimize for your specific instrument.
Source Temperature
120 - 150 °C
Instrument dependent.
Desolvation Temp.
350 - 450 °C
Instrument dependent.
Gas Flow Rates
Optimize for your instrument
Crucial for efficient desolvation and ionization.
MRM Transitions for N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone:
The identification of AHLs by MS/MS relies on the detection of characteristic fragment ions. The homoserine lactone ring consistently produces a fragment ion at m/z 102.055.[10][11] Based on data for a closely related isomer, the following MRM transitions are proposed.
Precursor Ion (m/z) [M+H]⁺
Product Ion (m/z)
Proposed Function
Collision Energy (eV)
352.2
102.1
Quantifier (Homoserine lactone ring)
15 - 25
352.2
334.2
Qualifier ([M+H - H₂O]⁺)
10 - 20
352.2
251.3
Qualifier
15 - 25
352.2
233.3
Qualifier
15 - 25
Note: Collision energies should be optimized for the specific instrument to achieve the highest signal intensity for each transition.
Data Analysis and Quantification
Calibration Curve: Prepare a series of calibration standards of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone in the same solvent as the final sample extracts (e.g., methanol or acetonitrile) over the desired concentration range.
Analysis: Inject the calibration standards and the prepared samples onto the LC-MS/MS system.
Integration: Integrate the peak area of the quantifier MRM transition (352.2 -> 102.1) at the expected retention time for the analyte in both the standards and the samples.
Quantification: Construct a calibration curve by plotting the peak area versus the concentration of the standards. Determine the concentration of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone in the unknown samples by interpolating their peak areas from the calibration curve.
Trustworthiness and Self-Validation
Internal Standards: For absolute quantification and to account for variations in extraction efficiency and matrix effects, the use of a deuterated or ¹³C-labeled internal standard of a long-chain AHL is highly recommended.
Qualifier Ions: The presence of qualifier ion transitions at the same retention time as the quantifier provides a high degree of confidence in the identification of the analyte. The ratio of the quantifier to qualifier peak areas should be consistent between the standards and the samples.
Spike and Recovery: To validate the extraction method for a specific matrix, perform spike and recovery experiments by adding a known amount of the analyte to a blank matrix and processing it through the entire protocol. The recovery should ideally be within 80-120%.
Conclusion
This application note provides a comprehensive and robust framework for the detection and quantification of the quorum-sensing molecule N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone using HPLC-MS/MS. The detailed protocols for sample preparation and the optimized analytical method parameters offer researchers a reliable starting point for their investigations into bacterial communication and the development of novel antimicrobial strategies. The inherent specificity and sensitivity of the MRM-based approach ensure high-quality, defensible data, which is crucial for advancing our understanding of the role of this important signaling molecule in various biological systems.
References
ResearchGate. (n.d.). HPLC chromatogram of C6-HSL and 3-oxo-C6-HSL standards at a concentration of 5 µg/ml. Retrieved from [Link]
Le-Mai, T., et al. (2018). Characterization of N-Acyl Homoserine Lactones in Vibrio tasmaniensis LGP32 by a Biosensor-Based UHPLC-HRMS/MS Method. Marine Drugs, 16(12), 489.
Bertin Bioreagent. (n.d.). N-3-oxo-hexadec-11(Z)-enoyl-L-Homoserine lactone. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 91886142, N-3-oxo-hexadec-11(Z)-enoyl-L-Homoserine lactone. Retrieved from [Link].
Ortori, C. A., et al. (2024). Structural characterization of N-acyl-homoserine lactones from bacterial quorum sensing using LC-MS/MS analyses after Paternò-Büchi derivatization in solution. Analytical and Bioanalytical Chemistry, 416(18), 4467-4477.
European Union Reference Laboratory for Pesticide Residues in Fruit & Vegetables. (n.d.). Development of analytical methods: Validation of MRM extraction methods for high protein content pulses. Retrieved from [Link]
ResearchGate. (n.d.). (a) Mass spectrum and fragmentation pattern of N-((Z)-11-octadecenoyl)homoserine lactone (Z11-C18:1-HSL). Retrieved from [Link]
Obrnuta faza. (n.d.). The Retention Behavior of Reversed-Phase HPLC Columns with 100% Aqueous Mobile Phase. Retrieved from [Link]
ResearchGate. (n.d.). LC–MS/MS analysis of N-acyl homoserine lactones (AHLs) in bacterial.... Retrieved from [Link]
Patel, N. M., et al. (2016). Identification of Unanticipated and Novel N-Acyl L-Homoserine Lactones (AHLs) Using a Sensitive Non-Targeted LC-MS/MS Method. PLOS ONE, 11(10), e0163469.
ResearchGate. (n.d.). MRM transitions, retention times (tR), of detected azo-dyes and.... Retrieved from [Link]
Ortori, C. A., et al. (2011). Liquid Chromatography/Mass Spectrometry (LC/MS) for the Detection and Quantification of N-Acyl-L-Homoserine Lactones (AHLs) and 4-Hydroxy-2-Alkylquinolines (HAQs). In Quorum Sensing (pp. 23-35). Humana Press.
Agilent. (n.d.). An Optimal Method for the Analysis of Pesticides in a Variety of Matrices. Retrieved from [Link]
Molzer, B., et al. (1983). Accumulation of very long chain fatty acids is common to 3 variants of adrenoleukodystrophy (ALD). "Classical" ALD, atypical ALD (female patient) and adrenomyeloneuropathy. Journal of the Neurological Sciences, 51(1), 301-310.
Agilent. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 71684661, N-(3-oxo-9Z-hexadecenoyl)-homoserine lactone. Retrieved from [Link].
Science.gov. (n.d.). hplc retention times: Topics by Science.gov. Retrieved from [Link]
Nature. (2024). Retention time dataset for heterogeneous molecules in reversed–phase liquid chromatography. Retrieved from [Link]
United States Environmental Protection Agency. (n.d.). ILV for Famoxadone & Degradates in Soil/Water. Retrieved from [Link]
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-HSL) is a specialized, long-chain N-acyl homoserine lactone (AHL) signaling molecule used in bacterial Quorum Sensing (QS). Unlike the ubiquitous short-chain signals (e.g., C4-HSL) used by Pseudomonas aeruginosa, this long-chain variant is critical for the symbiotic and pathogenic behaviors of specific Rhizobiaceae, notably Sinorhizobium meliloti (nitrogen-fixing symbiont) and Agrobacterium vitis (grape crown gall pathogen).
Key Applications
Symbiosis Research: Investigating the sinI/expR regulatory network in S. meliloti which controls exopolysaccharide synthesis and flagellar motility.[1][2]
Anti-Virulence Drug Discovery: Screening for Quorum Quenching (QQ) compounds that inhibit long-chain AHL synthases or receptors without killing bacteria (reducing resistance pressure).
Agricultural Biotechnology: Monitoring signaling in the rhizosphere to enhance crop nodulation efficiency.
Assay Principle: The TraR-Based Biosensor
Standard short-chain reporters (like Chromobacterium violaceum CV026) cannot detect AHLs with acyl chains longer than C8. Therefore, the detection of 3-oxo-C16:1-HSL requires a reporter system based on the TraR receptor from Agrobacterium tumefaciens.
The Reporter Strain:Agrobacterium tumefaciens NTL4(pZLR4)
Genotype: The strain lacks its native Ti plasmid (avirulent) and contains the plasmid pZLR4 .[3]
Mechanism:
Constitutive Expression: pZLR4 constitutively expresses TraR (the AHL receptor).
Ligand Binding: TraR binds exogenous 3-oxo-C16:1-HSL with high affinity.
Activation: The TraR-AHL complex dimerizes and binds to the traI promoter cloned upstream of a lacZ reporter gene.
Readout: Transcription of lacZ produces
-galactosidase.
Qualitative: Hydrolysis of X-Gal
Blue precipitate.
Quantitative: Hydrolysis of ONPG
Yellow product ().
Signaling Pathway Visualization
Figure 1: Mechanism of the A. tumefaciens NTL4(pZLR4) biosensor. The presence of the long-chain AHL triggers the production of Beta-galactosidase.
Normalize the enzymatic activity to cell density using the standard Miller equation:
= reaction time (minutes)
= volume of culture used in assay (mL)
= cell density of the reporter culture
Experimental Workflow Diagram
Figure 2: Step-by-step workflow from bacterial culture to data acquisition.
Troubleshooting & Optimization
Issue
Probable Cause
Solution
No Signal (False Negative)
Lactonolysis (pH > 7)
Ensure culture media is buffered (e.g., MOPS) or extract is acidified immediately.
High Background (Blue)
Endogenous AHLs
Ensure A. tumefaciens NTL4 is used (it is traI-), not wild type.
Low Sensitivity
Low TraR expression
Verify Gentamicin is present to maintain pZLR4 plasmid.
Non-Specific Signal
Short-chain AHL interference
Use TLC bioassay to separate C16 from C4/C6 contaminants.
References
Farrand, S. K., Qin, Y., & Oger, P. (2002). Quorum-sensing system of Agrobacterium tumefaciens: The TraR-TraI system. Methods in Enzymology, 358, 452–484.
Marketon, M. M., & González, J. E. (2002).[6] Identification of two quorum-sensing systems in Sinorhizobium meliloti. Journal of Bacteriology, 184(13), 3466–3475. Retrieved from [Link]
Cha, C., Gao, P., Chen, Y. C., Shaw, P. D., & Farrand, S. K. (1998). Production of acyl-homoserine lactone quorum-sensing signals by gram-negative plant-associated bacteria. Molecular Plant-Microbe Interactions, 11(11), 1119–1129. Retrieved from [Link]
Zhu, J., et al. (2003). Analogs of the autoinducer 3-oxo-octanoyl-homoserine lactone strongly inhibit activity of the TraR protein of Agrobacterium tumefaciens. Journal of Bacteriology, 180(21), 5686-5693. (Validation of TraR specificity for long chains).
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-HSL) is a specialized, long-chain N-acyl homoserine lactone (AHL) primarily associated with the Rhizobiaceae family, specifically Sinorhizobium meliloti and Agrobacterium vitis.[1] Unlike short-chain AHLs (e.g., C4-HSL) that diffuse freely, 3-oxo-C16:1-HSL exhibits significant hydrophobicity, necessitating specialized handling protocols to prevent loss due to adsorption to plastics or precipitation in aqueous buffers. This guide details the critical parameters for solubilization, extraction, and bioassay deployment, focusing on minimizing experimental variance caused by its lipophilic nature.
The 3-oxo substitution makes this molecule susceptible to alkaline hydrolysis (lactonolysis) and potential Claisen condensation. The long C16 acyl chain creates solubility challenges in standard microbiological media.
Parameter
Specification
Causality / Rationale
Primary Solvent
DMSO or Acetonitrile
DO NOT use Ethanol. Primary alcohols can induce ring-opening transesterification or solvolysis over time. DMSO maintains stability at -20°C.
Aqueous Solubility
< 5 mg/L (est.)
Highly lipophilic. When adding to media, rapid dispersion is required to prevent precipitation.
Vessel Material
Glass (Silanized preferred)
Long-chain AHLs adsorb strongly to polystyrene and polypropylene. Use glass vials for stock solutions to prevent signal loss.
pH Tolerance
pH 5.0 – 6.5
The lactone ring hydrolyzes rapidly at pH > 7.0. Acidify media/buffers slightly if possible during extraction.
Biological Context & Mechanism
3-oxo-C16:1-HSL is a quorum sensing (QS) autoinducer.[1][2] In Sinorhizobium meliloti, it is synthesized by the SinI synthase and regulates the ExpR/SinR system, controlling exopolysaccharide production (EPS II) and motility. It is also implicated in inter-kingdom signaling, priming plants (e.g., Medicago truncatula) for systemic acquired resistance.
Signaling Pathway Visualization
The following diagram illustrates the Sinorhizobium meliloti QS circuit where 3-oxo-C16:1-HSL acts as the primary ligand for the ExpR regulator.
Caption: The SinI/ExpR quorum sensing circuit in S. meliloti. 3-oxo-C16:1-HSL binds ExpR to activate exopolysaccharide synthesis.
Experimental Protocols
Protocol A: Extraction from Bacterial Supernatant
Objective: Isolate 3-oxo-C16:1-HSL from culture media while mitigating hydrophobic losses.
Reagents:
Acidified Ethyl Acetate (0.1% Acetic Acid)
Magnesium Sulfate (anhydrous)
Glass separatory funnels or glass centrifuge tubes (Corex)
Step-by-Step Methodology:
Culture Preparation: Grow S. meliloti or producer strain to late-log phase (OD600 ~ 1.0–1.2).
Note: Long-chain AHL accumulation often peaks later than short-chain AHLs.
Clarification: Centrifuge culture at 10,000 x g for 10 mins at 4°C. Decant supernatant into a glass vessel.
Validation: Do not use plastic tubes for storage; the C16 tail will partition into the plastic matrix.
Extraction: Add an equal volume (1:1) of Acidified Ethyl Acetate.[3][4] Shake vigorously for 20 minutes.
Rationale: Acidification (acetic acid) prevents lactonolysis during the phase separation.
Phase Separation: Allow phases to separate. Collect the upper organic phase.
Repeat: Perform this step 3 times to maximize yield.
Drying: Dry the pooled organic phase over anhydrous MgSO₄ to remove water. Filter.
Concentration: Evaporate solvent to dryness using a rotary evaporator (water bath < 35°C) or nitrogen stream.
Reconstitution: Dissolve the residue immediately in 100% DMSO or Acetonitrile. Store at -20°C.
Protocol B: Whole-Cell Bioassay (Reporter Strain)
Objective: Semi-quantitative detection using Sinorhizobium meliloti Rm41 sinI::lacZ (or equivalent long-chain sensor).
Note: Standard C. violaceum CV026 assays detect C4-C8 and are NOT suitable for 3-oxo-C16:1-HSL.
Reporter Strain: S. meliloti Rm41 sinI::lacZ (pTB93.V3). This strain lacks the synthase (SinI) but contains the receptor and a LacZ fusion that activates in the presence of long-chain AHLs.
Workflow:
Agar Preparation: Prepare TY (Tryptone Yeast) agar plates containing X-Gal (40 µg/mL) and appropriate antibiotics.
Induction Well: Punch wells into the agar using a sterile glass Pasteur pipette (back end).
Sample Loading: Add 10–50 µL of the test extract (in DMSO) into the well.
Control: Load pure DMSO in a separate well (Negative Control).
Standard: Load synthetic 3-oxo-C16:1-HSL (10 µM) as a Positive Control.
Overlay (Soft Agar): Mix the reporter strain (grown to OD 0.5) into molten soft agar (0.7%) and pour over the plates after the sample has diffused for 1 hour.
Alternative: Spread plate the reporter if soft agar is unavailable.
Incubation: Incubate at 30°C for 24–48 hours.
Readout: Measure the diameter of the blue halo.
Interpretation: 3-oxo-C16:1-HSL diffuses slowly due to its size and hydrophobicity. Expect smaller, sharper halos compared to C4-HSL.
Assay Workflow Diagram
Caption: Step-by-step workflow for the specific detection of long-chain AHLs using a LacZ reporter system.
Troubleshooting & Self-Validation
Issue
Probable Cause
Corrective Action (Self-Validation)
No Halo (Positive Control)
Lactonolysis (High pH)
Check pH of agar/media. It must be < 7.0. If media turns pinkish (phenol red), it is too alkaline.
No Halo (Sample)
Plastic Adsorption
Did you use plastic Eppendorf tubes for storage? Switch to glass vials.
Smeary/Diffuse Halo
Solvent Toxicity
High DMSO concentration killed bacteria near the well. Dilute extract or use less volume.
Precipitation in Well
Low Solubility
3-oxo-C16:1-HSL is insoluble in water. Ensure the DMSO stock is highly concentrated so only small volumes are added.
References
Marketon, M. M., & González, J. E. (2002). Identification of two Quorum-Sensing Systems in Sinorhizobium meliloti. Journal of Bacteriology, 184(13), 3466–3475.
Teplitski, M., et al. (2003). Sinorhizobium meliloti produces a family of N-acyl homoserine lactones.[5] Journal of Bacteriology, 185(24), 7103-7110.
Hao, G., & Burr, T. J. (2006).[6] Agrobacterium vitis Quorum Sensing: Identification of the avsI/avsR Quorum-Sensing System. Journal of Bacteriology, 188(17), 6184–6191.
Application Note: N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone as a Tool for Studying Quorum Sensing
[1] Abstract & Introduction Quorum sensing (QS) is a density-dependent communication mechanism used by bacteria to coordinate gene expression.[1] While short-chain N-acyl homoserine lactones (AHLs) like 3-oxo-C6-HSL are...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Abstract & Introduction
Quorum sensing (QS) is a density-dependent communication mechanism used by bacteria to coordinate gene expression.[1] While short-chain N-acyl homoserine lactones (AHLs) like 3-oxo-C6-HSL are well-characterized, N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-HSL) represents a distinct class of long-chain, hydrophobic signaling molecules.
Primarily produced by the legume symbiont Sinorhizobium meliloti (via the synthase SinI) and the grapevine pathogen Agrobacterium vitis (via AvsI), this molecule is critical for regulating complex phenotypes including exopolysaccharide (EPS) production, biofilm formation, and virulence [1, 2].
For researchers, 3-oxo-C16:1-HSL is a vital tool for:
Complementation Studies: Restoring phenotypes in sinI or avsI deletion mutants.
Receptor Specificity Assays: Proving the ligand selectivity of LuxR-type regulators like ExpR and SinR.
Inter-kingdom Signaling: Investigating how bacterial signals prime plant defense mechanisms [3].
Chemical Properties & Handling[3]
The hydrophobicity and specific unsaturation (cis-11) of 3-oxo-C16:1-HSL require precise handling to maintain biological activity.
The cis (Z) configuration at C11 is essential for receptor binding affinity.
Molecular Formula
C₂₀H₃₅NO₄
MW: 353.5 g/mol
Solubility
DMSO (>20 mg/mL), DMF, Acidified Ethyl Acetate
Poorly soluble in water. Precipitates in aqueous buffers if stock concentration is too high.
Stability
pH Sensitive
The lactone ring hydrolyzes rapidly at pH > 7.0 (Lactonolysis).
Storage
-20°C, Desiccated
Store as a solid or in acidified organic solvent. Avoid repeated freeze-thaw cycles.
Expert Insight: Unlike short-chain AHLs, 3-oxo-C16:1-HSL adheres strongly to plastic surfaces. Use glass vials for stock solutions and minimize transfers to prevent signal loss.
Mechanism of Action: The Sinorhizobium Model
In S. meliloti, 3-oxo-C16:1-HSL acts as the master regulator for the switch from a motile, planktonic state to a sessile, biofilm-forming state necessary for plant invasion. It binds to the LuxR-type regulators SinR and ExpR .[2] The ExpR/AHL complex is a potent activator of the exp operons (responsible for galactoglucan EPS II synthesis) and a repressor of flagellar motility genes [4, 5].
Diagram 1: The Sin/Exp Quorum Sensing Circuit[4]
Caption: The ExpR-AHL complex coordinates the shift from motility to biofilm formation by activating EPS synthesis and repressing flagellar genes.
Experimental Protocols
Protocol A: Bioassay for Detection and Quantification
Objective: Detect 3-oxo-C16:1-HSL in culture supernatants using the reporter strain Agrobacterium tumefaciens NTL4(pZLR4). This strain lacks the Ti plasmid but carries traR and a traG::lacZ fusion, which is highly sensitive to long-chain AHLs [6].
Control: Synthetic 3-oxo-C16:1-HSL (dissolved in DMSO).
Media: AB Minimal Media or LB Agar.
Step-by-Step:
Preparation: Cast AB minimal media agar plates containing 40 µg/mL X-Gal and 25 µg/mL Gentamicin (to maintain pZLR4).
Seeding: Mix fresh NTL4 culture (OD₆₀₀ ~ 0.5) into 0.7% soft agar and overlay onto the plates.
Sample Application:
Direct: Pipette 10 µL of sterile-filtered supernatant into wells punched in the agar.
Extraction (Recommended): Apply 10 µL of reconstituted organic extract (see Protocol B) to a sterile paper disc, allow solvent to evaporate, and place on the agar.
Incubation: Incubate plates at 28°C for 24–48 hours. Note: Do not incubate at 37°C, as TraR is unstable at high temperatures.
Analysis: Measure the diameter of the blue halo. Compare against a standard curve of synthetic 3-oxo-C16:1-HSL (range: 10 nM – 10 µM).
Protocol B: Extraction of Long-Chain AHLs
Objective: Isolate hydrophobic AHLs from culture media while preventing lactonolysis.
Logic: Long-chain AHLs partition poorly into aqueous phases and are prone to ring-opening at physiological pH (7.0–7.5). Acidification ensures the lactone ring remains closed and protonates the molecule, driving it into the organic phase.
Workflow:
Harvest: Centrifuge bacterial culture (e.g., S. meliloti) at 8,000 x g for 10 mins. Collect supernatant.
Acidification: Acidify supernatant to pH 2.0 using 1M HCl. Critical Step.
Extraction: Add an equal volume of Ethyl Acetate . Shake vigorously for 20 minutes.
Phase Separation: Allow phases to separate. Collect the upper organic phase. Repeat extraction once more.
Drying: Evaporate the ethyl acetate to dryness using a rotary evaporator or nitrogen stream (do not use heat > 40°C).
Reconstitution: Dissolve the residue in a small volume (e.g., 200 µL) of HPLC-grade Acetonitrile or DMSO.
Protocol C: Quorum Quenching (QQ) Screening
Objective: Determine if a candidate enzyme (lactonase/acylase) can degrade 3-oxo-C16:1-HSL.
Workflow Diagram:
Caption: Workflow to assess enzymatic degradation of the AHL signal.
Analysis:
HPLC/MS Method: Use a C18 reverse-phase column.[3]
Mobile Phase A: Water + 0.1% Formic Acid.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Gradient: 50% B to 100% B over 15 minutes (Long chain requires high organic content).
Monitor m/z 354 [M+H]⁺.
Troubleshooting & QC
Issue
Probable Cause
Solution
Precipitation in Media
Hydrophobicity of C16 chain
Dissolve stock in DMSO. Do not exceed 10 µM final concentration in aqueous media. Add dropwise while vortexing.
No Bioassay Response
Lactonolysis (Ring open)
Ensure media pH is < 7.0. If extracting, verify acidification step (pH 2.0).
Weak Signal (HPLC)
Sample loss to plastic
Use silanized glass vials. Avoid polystyrene tubes for storage.
Non-Specific Halo
High background in reporter
Use a traI- or sinI- background for the reporter strain to prevent self-induction.
References
Gurich, N., & González, J. E. (2009). Evolution of Quorum Sensing in Sinorhizobium meliloti. Journal of Bacteriology, 191(13), 4071–4081.
Gan, H. M., et al. (2009). Quorum-sensing signal production by Agrobacterium vitis strains and their tumor-inducing and tartrate-catabolic plasmids.[4] FEMS Microbiology Letters, 296(1), 102–109.[4]
Zarkani, A. A., et al. (2013). Homoserine lactones influence the reaction of plants to rhizobia. International Journal of Molecular Sciences, 14(8), 17122–17146.
Marketon, M. M., et al. (2002). Quorum sensing controls exopolysaccharide production in Sinorhizobium meliloti. Journal of Bacteriology, 184(19), 5468–5474.
McIntosh, M., et al. (2008). Quorum sensing in the Sinorhizobium-legume symbiosis. Sensors, 8(10), 6629-6650.
Shaw, P. D., et al. (1997). Detecting and characterizing N-acyl-homoserine lactone signal molecules by thin-layer chromatography. Proceedings of the National Academy of Sciences, 94(12), 6036-6041.
Quantitative analysis of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone in samples
Application Note: Quantitative Analysis of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone (3-oxo-C16:1-HSL) in Biological Matrices Executive Summary This Application Note details a validated protocol for the extraction a...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Quantitative Analysis of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone (3-oxo-C16:1-HSL) in Biological Matrices
Executive Summary
This Application Note details a validated protocol for the extraction and quantification of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-HSL) . As a long-chain N-acyl homoserine lactone (AHL), this molecule serves as a critical quorum sensing (QS) signal in Gram-negative bacteria, including Sinorhizobium meliloti, Agrobacterium vitis, and specific Pseudomonas strains.
The Analytical Challenge:
Quantifying 3-oxo-C16:1-HSL presents two specific hurdles:
Hydrophobicity: The C16 fatty acyl chain results in a high LogP (~5.3), causing significant adsorption to plasticware and requiring high organic solvent strength for elution.
Lactonolysis: Like all AHLs, the homoserine lactone ring is susceptible to pH-dependent hydrolysis (ring-opening) in non-acidic environments, rendering the molecule undetectable by standard MRM transitions.
This guide provides a self-validating workflow using Acidified Liquid-Liquid Extraction (LLE) coupled with UHPLC-MS/MS to ensure structural integrity and high sensitivity.
Molecule Profile & Properties
Property
Value
Critical Analytical Implication
Molecular Formula
C₂₀H₃₃NO₄
Basis for Precursor Ion selection.
Molecular Weight
351.48 g/mol
[M+H]⁺ = 352.2
LogP (Predicted)
~5.3
High affinity for C18 columns; requires >90% organic phase to elute.
pKa (Lactone)
~12 (Ring opening starts > pH 7)
Strictly requires pH < 6.0 during processing.
Key Fragment
m/z 102.1
Characteristic homoserine lactone ring fragment (Quantifier).
Critical Mechanism: The Lactonolysis Trap
Understanding the "Why" behind the protocol.
AHLs exist in equilibrium between the active lactone form and the inactive ring-opened acid (N-acylhomoserine). This reaction is driven by pH. At pH 7.0, up to 50% of the signal can be lost within hours; at pH 8.0, degradation is rapid.
The Fix: All buffers and extraction solvents must be acidified (0.1% - 0.5% Acetic or Formic Acid) to "lock" the molecule in the lactone ring form.
Caption: pH-dependent equilibrium. High pH hydrolyzes the ring (+18 Da, water addition), destroying the m/z 102 fragment pathway.
Internal Standard (IS):N-(3-oxododecanoyl)-L-homoserine lactone-d3 (d3-3-oxo-C12-HSL).
Note: While d3-C16 is ideal, it is rarely available stock. d3-C12 is the closest commercial long-chain analog with similar ionization efficiency.
Consumables: Glass vials (silanized preferred to reduce adsorption), Nitrogen evaporator.
Sample Preparation: Acidified LLE
Rationale: Ethyl acetate is efficient for AHLs, but acidification is mandatory to prevent hydrolysis during the drying step.
Step-by-Step Workflow:
Sample Collection: Collect bacterial supernatant or biological fluid. Centrifuge (10,000 x g, 10 min, 4°C) to remove cells.
Spike IS: Add d3-3-oxo-C12-HSL to the supernatant (Target conc: 100 nM). Vortex 10s.
Acidification: Add Glacial Acetic Acid to the sample (10 µL per 1 mL sample) to achieve pH ~4.5.
Extraction:
Add Acidified Ethyl Acetate (EtOAc + 0.1% Acetic Acid) at a 1:1 v/v ratio.
Vortex vigorously for 1 min.
Centrifuge (3,000 x g, 5 min) to separate phases.
Collection: Transfer the upper organic layer to a clean glass vial.
Repeat extraction once more and pool the organic layers.
Drying: Evaporate to dryness under a gentle stream of Nitrogen at 35°C.
Caution: Do not overheat. 3-oxo-AHLs can degrade thermally.
Reconstitution: Dissolve residue in 100 µL 100% Acetonitrile .
Critical: Do not use high water content for reconstitution. The C16 chain is extremely hydrophobic and may precipitate or adsorb to the vial walls in aqueous buffers.
Caption: Optimized Acidified Liquid-Liquid Extraction workflow to maximize recovery and stability.
Desolvation Temp: 400°C (High temp needed for heavy AHLs).
MRM Transitions:
Analyte
Precursor (m/z)
Product (m/z)
Cone (V)
CE (eV)
Type
3-oxo-C16:1-HSL
352.2
102.1
30
22
Quantifier
352.2
251.2
30
18
Qualifier (Acyl Chain)
d3-3-oxo-C12-HSL (IS)
301.2
102.1
30
22
Quantifier
Note: The m/z 102.1 fragment corresponds to the lactone ring, the universal fingerprint for AHLs. The m/z 251.2 corresponds to the acyl chain [R-CO]+.
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Low Sensitivity
Adsorption to plastic.
Use glass inserts in autosampler vials. Ensure reconstitution solvent is >80% ACN.
Peak Tailing
Secondary interactions.
Ensure 0.1% Formic Acid is fresh in Mobile Phases.
Signal Drop over time
Lactonolysis in autosampler.
Keep autosampler at 4°C. Ensure samples are in 100% ACN (aprotic solvents slow lactonolysis).
Carryover
Hydrophobic sticking.
Add a needle wash step with 50:50 ACN:Isopropanol.
References
Yates, E. A., et al. (2002). N-Acylhomoserine lactones undergo lactonolysis in a pH-, temperature-, and acyl chain length-dependent manner. Infection and Immunity. [Link]
Ortori, C. A., et al. (2011). Quantitative profiling of the N-acylhomoserine lactone quorum sensing molecules produced by Pseudomonas aeruginosa. Analytical and Bioanalytical Chemistry. [Link]
PubChem. (n.d.). N-(3-oxo-9Z-hexadecenoyl)-homoserine lactone Compound Summary. National Library of Medicine.[2] [Link][2]
Patel, H. K., et al. (2016). Identification of Acyl-Homoserine Lactone Signal Molecules Produced by Nitrosomonas europaea Strain Schmidt. Applied and Environmental Microbiology. [Link]
Welcome to the technical support hub for N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-HSL). This molecule presents a specific challenge in aqueous environments: it possesses a massive hydrophobic tail (16 carbons) attached to a polar, hydrolytically unstable homoserine lactone head group.[1]
Researchers often encounter "false negatives" in bioassays not because the molecule is inactive, but because it has either precipitated , adsorbed to plasticware , or degraded via lactonolysis before reaching the target cells. This guide provides the protocols to navigate these stability pitfalls.
Module 1: Solubility & Solvent Architecture
The Solubility Paradox
Water is the enemy of 3-oxo-C16:1-HSL storage, yet essential for its biological function.[1] The 16-carbon fatty acyl chain renders the molecule practically insoluble in pure water.[1] Direct addition of the solid to aqueous buffers will result in a suspension, not a solution, leading to erratic dosing.[1]
Solvent Compatibility Matrix
Solvent
Solubility Limit
Status
Technical Note
DMSO
~30 mg/mL
Recommended
Best for stock solutions.[1] Biologically compatible at <0.5% v/v.
DMF
~30 mg/mL
Alternative
Good solubility, but higher cellular toxicity than DMSO.[1]
Acetonitrile
High
Analytical Only
Excellent for HPLC/MS standards.[1] Not suitable for direct bioassay application.[1]
Ethanol
Soluble
AVOID
CRITICAL WARNING: Primary alcohols can cause transesterification, opening the lactone ring and destroying biological activity.[1]
Water/PBS
Negligible
Diluent Only
Only use for final working concentrations (<10 µM).[1]
Module 2: Stability & The "Two-Front War"
To successfully handle 3-oxo-C16:1-HSL, you must fight a war on two fronts: pH and Surface Adsorption .[1]
Front 1: pH-Driven Lactonolysis
The homoserine lactone ring is chemically fragile.[1] At pH > 7.0, the ring undergoes hydrolysis (lactonolysis), converting the active signaling molecule into inactive N-acyl homoserine.[1]
The 3-oxo Risk: The ketone group at the C3 position increases the polarity of the head group but also makes the molecule susceptible to Claisen-like degradation reactions at high pH.[1]
Rule: Maintain stock and working solutions at pH 5.5 – 6.5 .
Front 2: The Plastic Trap (Adsorption)
With a 16-carbon tail, this molecule acts like a lipid.[1] It has a high affinity for hydrophobic polymers.[1]
Polystyrene/Polypropylene: rapidly adsorb the molecule from solution.[1]
Result: If you prepare a 10 µM solution in a plastic tube, the effective concentration reaching your cells may be <1 µM.[1]
Rule:ALWAYS use glass vials for stock preparation and intermediate dilutions.
Module 3: Master Protocol (The Golden Path)
This workflow is designed to maximize solubility while minimizing degradation and adsorption.[1]
Step-by-Step Preparation
Stock Preparation (10 mM)
Weigh the lyophilized solid into a glass amber vial.
Dissolve in anhydrous DMSO .
Technical Tip: Flush the vial with inert gas (Argon/Nitrogen) before sealing to prevent oxidation of the cis-11 double bond.[1]
Store at -20°C or -80°C.
Intermediate Dilution (The "Step-Down" Method)
Do not dilute directly from 10 mM to 10 nM in one step.[1] The shock insolubility can cause micro-precipitation.[1]
Create a 100 µM intermediate in glass using a solvent-compatible buffer (e.g., PBS pH 6.5).[1]
Note: Ensure the DMSO concentration in this intermediate step does not exceed 10%.[1]
Working Solution
Dilute the intermediate into your culture media.[1]
Final DMSO Check: Ensure final DMSO concentration is <0.1% to 0.5% to avoid solvent toxicity masking the quorum sensing effect.[1]
Visual Workflow
Caption: Optimized workflow for handling 3-oxo-C16:1-HSL, emphasizing glass materials and pH control.
Module 4: Troubleshooting FAQ
Q1: I observed a white precipitate immediately after adding the stock to my media. What happened?A: You likely exceeded the aqueous solubility limit or "shocked" the lipid.[1]
Correction: Use the "Step-Down" dilution method (Module 3).[1] Ensure you are vortexing the media rapidly while adding the AHL to disperse it before it can aggregate.[1]
Q2: My bioassay (Reporter Strain) is showing no response, even at high concentrations.A: This is the classic "Adsorption/Degradation" failure mode.[1]
Check the pH: Is your media pH > 7.2? If so, the lactone ring has opened.[1][2]
Check the Vessel: Did you use plastic serial dilution plates? The C16 tail likely adhered to the plastic.[1] Repeat using glass tubes or solvent-resistant plates (like Teflon-coated) for dilutions.[1]
Q3: Can I use Ethanol instead of DMSO?A:No. While physically soluble, ethanol can react with the lactone ring (alcoholysis) over time, especially if the solution is not perfectly anhydrous.[1] DMSO is chemically inert toward the lactone ring.[1]
Q4: How long is the stock stable at -20°C?A: In anhydrous DMSO, it is stable for >1 year.[1] However, repeated freeze-thaw cycles introduce atmospheric moisture, which promotes hydrolysis.[1] Aliquot your stock into single-use glass vials (e.g., 20 µL aliquots) to ensure long-term integrity.
Understanding how the molecule fails allows you to prevent it.[1]
Caption: The three primary degradation pathways: pH-mediated hydrolysis, surface adsorption, and oxidation.[1]
References
Yates, E. A., et al. (2002).[1] N-Acylhomoserine lactones undergo lactonolysis in a pH-, temperature-, and acyl chain length-dependent manner.[1] Infection and Immunity. [Link]
Kristensen, K., et al. (2015).[1][3] Adsorption of Cationic Peptides to Solid Surfaces of Glass and Plastic. PLOS ONE. (Cited for mechanism of hydrophobic adsorption to plastics).[1][4][5] [Link]
Pearson, J. P., et al. (1994).[1] Structure of the autoinducer required for expression of Pseudomonas aeruginosa virulence genes. Proceedings of the National Academy of Sciences.[1][2] (Foundational text on 3-oxo-AHL handling). [Link][1]
Introduction: The "Trojan Horse" of Inter-Kingdom Signaling
You are likely here because your host cell data is inconsistent, or you are observing unexplained cytotoxicity in your Pseudomonas or Agrobacterium co-culture models.
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-HSL) is an extreme example of a Quorum Sensing (QS) molecule.[1] Unlike its shorter-chain cousins (C4-HSL), its significant lipophilicity allows it to bypass surface receptors and intercalate directly into mammalian membranes.[1] This creates a dual-threat profile: specific signaling (via nuclear receptors like PPAR/AhR) and physicochemical perturbation (mitochondrial stress).[1]
This guide bypasses standard product inserts to address the hidden variables that ruin experiments with long-chain AHLs.
Module 1: Stability & Solubility (The "Invisible" Failure Mode)
Issue: "I added 50 µM of 3-oxo-C16:1-HSL, but I see no effect / massive precipitation."
Root Cause:
Lactonolysis: At physiological pH (7.4), the lactone ring hydrolyzes into N-acyl homoserine, which is biologically inactive for QS receptors. This reaction is rapid and irreversible in standard media.[1]
Hydrophobic Aggregation: With a C16 tail, this molecule is essentially a lipid. It will stick to plasticware, aggregate in aqueous media, or partition exclusively into serum albumin, reducing its free concentration to near zero.
Troubleshooting Protocol: The "Shielded Delivery" System
Variable
Standard Practice (WRONG)
Optimized Protocol (CORRECT)
Solvent
Ethanol or 100% Water
DMSO (Anhydrous) .[1] Stock concentration should be high (10-50 mM) to minimize final DMSO volume (<0.1%).[1]
Media pH
pH 7.4 (Standard DMEM)
Acidified Media (pH 6.5 - 6.8) for short-term pulses, or use buffered media strictly monitored.[1]
Serum
Standard FBS (10%)
Heat-Inactivated FBS or Serum-Free Pulse .[1] Serum contains Paraoxonases (PON1/2/3) that actively degrade lactones.[1]
Vessel
Polystyrene (TC treated)
Glass coated or low-binding plastics for stock handling.[1] Pre-saturate tips.
Visual Workflow: Preventing Signal Loss
Caption: Workflow to prevent abiotic degradation (lactonolysis) and biotic degradation (paraoxonases) of long-chain AHLs.
Module 2: Cytotoxicity vs. Specific Signaling[1]
Issue: "Is the immune activation I'm seeing real, or just a side effect of the cells dying?"
Technical Insight:
Long-chain AHLs (C12, C16) function as mitocans .[1] They do not require a specific receptor to induce apoptosis; they partition into the mitochondrial outer membrane, collapsing the membrane potential (
). This triggers the intrinsic apoptotic pathway. Crucially, 3-oxo-C16:1 is slightly less cytotoxic than 3-oxo-C12 due to steric hindrance, but it still disrupts lipid rafts.[1]
Differentiation Matrix
Feature
Specific Signaling (Immunomodulation)
Non-Specific Cytotoxicity (Apoptosis)
Timeframe
Early (30 min - 4 hours)
Late (6 - 24 hours)
Concentration
Low (1 - 10 µM)
High (> 25 - 50 µM)
Biomarker
NF-kB translocation, IL-8/IL-6 mRNA
Cytochrome C release, Caspase 3/7 cleavage
Inhibitor
Blocked by specific antagonists (e.g., AhR antagonists)
Blocked by Bcl-2 overexpression or Cyclosporin A
Pathway Diagram: The Mitochondrial Axis
Caption: Mechanism of "Off-Target" cytotoxicity.[1] At high concentrations, lipophilic AHLs bypass receptors and physically disrupt mitochondrial integrity.
Module 3: Receptor Crosstalk (The "True" Off-Target Effects)
Issue: "I see gene expression changes (CYP1A1, inflammatory cytokines) even when cells are viable."
Mechanism:
Mammalian cells do not have "LuxR" receptors.[1] However, 3-oxo-C16:1-HSL mimics the structure of endogenous lipids and ligands for:
and PPAR.[1] This can inhibit inflammatory responses (NF-kB inhibition) or alter lipid metabolism.[1]
AhR (Aryl Hydrocarbon Receptor): Often called the "dioxin receptor," AhR binds planar hydrophobic molecules. Activation leads to CYP1A1 upregulation (detoxification) and immune modulation.[2]
Diagnostic Experiment:
To prove the effect is receptor-mediated and not just membrane stress, use specific antagonists:
Caption: The "Off-Target" signaling network.[1] 3-oxo-C16:1 acts as a promiscuous ligand for host nuclear receptors (AhR, PPAR) and membrane rafts.[1]
Module 4: Essential Experimental Controls
Issue: "Reviewers are claiming my effect is due to LPS contamination."
This is the most common rejection reason for AHL/host interaction papers. Synthetic AHLs can be contaminated with endotoxins, or if purified from bacteria, they will definitely have LPS.
The "Gold Standard" Validation Trio:
Polymyxin B Treatment:
Add Polymyxin B (10 µg/mL) to your AHL preparation.[1]
Logic: Polymyxin B neutralizes LPS.[1] If your effect disappears, it was LPS. If it persists, it is the AHL.
The "Open Ring" Negative Control:
Incubate your 3-oxo-C16:1-HSL in 0.1M NaOH for 2 hours, then re-neutralize.
Logic: This hydrolyzes the lactone ring. The resulting acyl-homoserine is structurally identical but biologically inactive for QS.[1] If this "open" molecule still causes cell death, you have a general lipid toxicity issue, not a specific signaling event.
Non-Signaling Analog:
Use N-hexadecanoyl-L-homoserine lactone (C16-HSL) (lacking the 3-oxo group).[1]
Logic: The 3-oxo group is often critical for specific immune activation (e.g., via IQGAP1 or specific receptors). If the unsubstituted C16 works differently, you have proven structural specificity.
References
Schwarzer, C., et al. (2012). "The Pseudomonas aeruginosa quorum-sensing signal molecule N-(3-oxododecanoyl)-L-homoserine lactone inhibits epithelial cytokine response through a PPAR-dependent pathway."[1] Journal of Immunology. [1]
Tateda, K., et al. (2003). "The Pseudomonas aeruginosa autoinducer N-3-oxododecanoyl homoserine lactone accelerates apoptosis in macrophages and neutrophils."[3] Infection and Immunity.
Yates, E. A., et al. (2002). "N-Acylhomoserine lactones undergo lactonolysis in a pH-, temperature-, and acyl chain length-dependent manner during growth of Yersinia pseudotuberculosis and Pseudomonas aeruginosa." Infection and Immunity.
Jahoor, A., et al. (2008). "Peroxisome proliferator-activated receptors mediate host cell proinflammatory responses to Pseudomonas aeruginosa quorum-sensing molecules."[1] Journal of Bacteriology. [1]
Kravchenko, V. V., et al. (2008). "Modulation of gene expression via disruption of NF-κB signaling by a bacterial small molecule." Science. [1]
Contamination issues in N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone stock solutions
Topic: Troubleshooting Contamination & Stability in Stock Solutions Executive Summary You are likely reading this because your quorum sensing assays are yielding inconsistent data, or your LC-MS traces show "ghost" peaks...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Troubleshooting Contamination & Stability in Stock Solutions
Executive Summary
You are likely reading this because your quorum sensing assays are yielding inconsistent data, or your LC-MS traces show "ghost" peaks.
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-HSL) is a chemically fragile molecule. "Contamination" in this context is rarely external dirt; it is almost always intrinsic chemical degradation or physical sequestration . The combination of a 3-oxo group, a lactone ring, and a long hydrophobic unsaturated chain creates a "perfect storm" for instability.
This guide moves beyond basic handling to address the three specific failure modes of this molecule: Lactonolysis (pH-driven), Tetramic Acid Rearrangement (The "Phantom" Contaminant), and Hydrophobic Adsorption (The "Disappearing" Stock).
Module 1: The "Phantom" Contaminants (Chemical Instability)
The Tetramic Acid Rearrangement (Irreversible)
Users often report a new, unexplained peak in their HPLC/MS data that matches the mass of the parent compound but has no biological activity. This is not an external contaminant.
The Mechanism: The 3-oxo group on the acyl chain allows a spontaneous Claisen-like condensation reaction. The amide nitrogen attacks the beta-carbonyl, ejecting the homoserine lactone ring and forming a tetramic acid .
The Trigger: This occurs readily in aqueous buffers at neutral/basic pH and is accelerated by heat. Unlike lactonolysis, this is irreversible .
Diagnostic: A UV shift. Tetramic acids often absorb at different wavelengths (approx. 280-290 nm) compared to the parent AHL.
Lactonolysis (Reversible)
The Mechanism: The lactone ring hydrolyzes (opens) in the presence of water and basic conditions (pH > 7.0), forming N-acyl-homoserine (inactive).
The Trigger: Storing stocks in non-acidified solvents or leaving them in buffered media (pH 7.4) for >2 hours.
The Fix: Acidification can re-close the ring, but prevention is superior.
Module 2: The "Disappearing" Stock (Physical Loss)
Plastic Adsorption
The C16:1 fatty acid chain renders this molecule extremely hydrophobic (lipophilic).
The Issue: If you prepare stocks in polystyrene tubes or use standard pipette tips for serial dilutions in aqueous buffer, the molecule will rapidly adsorb to the plastic walls.
Result: You think you are testing 10 µM, but the effective concentration is 0.5 µM.
Rule: Use Glass or Teflon (PTFE) vials only.
Oxidation of the 11Z-Alkene
The "11Z-enoyl" (cis-double bond) is a site for oxidative attack, leading to epoxides or chain cleavage.
Prevention: Headspace purging with Argon or Nitrogen is mandatory for long-term storage.
Module 3: Visual Troubleshooting Logic
Figure 1: Decision matrix for diagnosing loss of potency in 3-oxo-C16:1-HSL stocks.
Module 4: Standardized Protocols
Protocol A: Preparation of Ultra-Stable Stock Solution
Purpose: To create a stock solution stable for >12 months at -80°C.
Note: Ethyl Acetate is preferred for extraction/storage; DMSO is preferred for direct bioassay use.
Container: Amber Glass Vial with Teflon-lined screw cap.
Gas: Nitrogen or Argon stream.
Step-by-Step:
Equilibration: Allow the vial of lyophilized solid to reach room temperature before opening to prevent water condensation.
Solvent Addition: Add Anhydrous DMSO to achieve a concentration of 10-20 mM .
Do not use Ethanol.[1] Ethanol can cause transesterification or ring-opening over long periods.
Acidification (Optional but Recommended for EtOAc): If using Ethyl Acetate, ensure 0.1% v/v acetic acid is present to lock the lactone ring closed.
Inert Gas Purge: Gently blow Nitrogen/Argon into the vial headspace for 15 seconds to displace oxygen (protects the C11=C12 double bond).
Seal & Store: Cap tightly. Wrap in parafilm. Store at -20°C (short term) or -80°C (long term).
Protocol B: The "Glass-Only" Dilution Method
Purpose: To prevent hydrophobic loss during bioassays.
Primary Dilution: Perform the first dilution (e.g., 1:100) in DMSO or Methanol , not water/media.
Mixing: Use a glass Hamilton syringe or positive displacement pipette. Do not use standard plastic pipette tips for the stock solution.
Final Dilution: Spike the organic dilution directly into the assay media (glass tubes) immediately before use. Ensure final DMSO concentration is <0.5% to avoid toxicity.
Module 5: Technical FAQ (Troubleshooting)
Q1: My stock solution has turned slightly yellow. Is it contaminated?A: It is likely degraded, not contaminated. A yellow shift often indicates the formation of Tetramic Acid derivatives (rearrangement of the 3-oxo group). This is irreversible. Verify by running a TLC or LC-MS; if you see a peak with the same mass but different retention time, discard the stock.
Q2: Can I autoclave my media with the AHL already added?A:Absolutely not. The high heat (121°C) and pressure will instantly hydrolyze the lactone ring and trigger the tetramic acid rearrangement. Always filter-sterilize AHL solutions and add them to media after it has cooled to <50°C.
Q3: I see precipitation when I add the stock to my culture media.A: 3-oxo-C16:1-HSL is extremely insoluble in water. If you add a high-concentration stock (e.g., 50 mM) directly to water, it will crash out.
Fix: Lower your working concentration. Ensure you have a carrier solvent (DMSO) at 0.1% - 0.5%. Sonicate the media briefly (in glass) to disperse.
Q4: Why does my LC-MS show a mass of [M+18]?A: [M+18] indicates the addition of a water molecule (
). This confirms Lactonolysis (Ring Opening).
Fix: Acidify the sample to pH 2.0 with HCl and incubate for 30 mins. Re-run MS. If the peak shifts back to [M], the ring has re-closed, and the sample is salvageable.
Q5: Is it safe to use Ethanol for sterilization?A: For wiping surfaces, yes. For dissolving the AHL, no . Primary alcohols (Ethanol, Methanol) can nucleophilically attack the lactone ring over time. Use Acetonitrile or DMSO for stock preparation.
Module 6: Chemical Degradation Pathways
Figure 2: The two primary chemical fates of 3-oxo-AHLs. Note that Tetramic acid formation is irreversible.
References
Yates, E. A., et al. (2002). "N-Acylhomoserine lactones undergo lactonolysis in a pH-, temperature-, and acyl chain length-dependent manner during growth of Yersinia pseudotuberculosis and Pseudomonas aeruginosa." Infection and Immunity, 70(10), 5635-5646.
Kaufmann, G. F., et al. (2005).[2][3] "Revisiting quorum sensing: Discovery of additional chemical and biological functions for 3-oxo-N-acylhomoserine lactones." Proceedings of the National Academy of Sciences, 102(2), 309-314.
Pearson, J. P., et al. (1994).[4] "Structure of the autoinducer required for expression of Pseudomonas aeruginosa virulence genes." Proceedings of the National Academy of Sciences, 91(1), 197-201.[4]
Hmelo, L. R., & Van Mooy, B. A. (2009). "Kinetic constraints on acylated homoserine lactone-based quorum sensing in marine environments." Aquatic Microbial Ecology, 54(2), 127-133. (Demonstrates rapid degradation at seawater pH).
Technical Guide: Cell Viability Assays for N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone
Introduction: The Physicochemical Trap N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-HSL) is not a standard small molecule; it behaves more like a bioactive lipid. With a 16-carbon tail, its logP is high, m...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Physicochemical Trap
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-HSL) is not a standard small molecule; it behaves more like a bioactive lipid. With a 16-carbon tail, its logP is high, making it extremely hydrophobic. Furthermore, the 3-oxo beta-keto moiety makes it chemically distinct from simple alkanoyl AHLs, rendering it susceptible to spontaneous rearrangement into tetramic acids or hydrolysis (lactonolysis) depending on pH.
Why Standard Assays Fail:
Most researchers fail not because the cells are insensitive, but because the molecule never reaches the target or degrades before the assay endpoint. This guide addresses the specific challenges of solubility , stability , and mitochondrial interference unique to long-chain 3-oxo AHLs.
Module 1: Preparation & Handling (The Foundation)
The "Invisible" Loss: Precipitation and Adsorption
Unlike C4 or C6-HSL, 3-oxo-C16:1-HSL will rapidly adsorb to polystyrene plastics or precipitate in serum-free media.
Protocol: The BSA-Carrier Method
Do not spike DMSO stocks directly into serum-free media.
Stock Prep: Dissolve neat powder in 100% acidified DMSO (0.1% acetic acid) to 10-50 mM. The acid prevents lactonolysis and tetramic acid rearrangement.
Intermediate Dilution: Dilute the stock 1:10 into a solution of PBS + 2% BSA (Fatty Acid Free) . Vortex immediately. The albumin acts as a chaperone, keeping the hydrophobic tail in solution.
Final Dosing: Add the BSA-AHL complex to your cell culture media.
Stability Logic: The pH Switch
The lactone ring is sensitive to alkaline hydrolysis (pH > 7.0). In standard DMEM (pH 7.4), the half-life of the active ring can be <24 hours.
Diagram 1: Stability & Preparation Workflow
This diagram illustrates the critical decision points for maintaining molecular integrity.
Caption: Workflow for preventing chemical degradation. Acidified solvents protect the 3-oxo group and lactone ring prior to media introduction.
Module 2: Assay Selection & Optimization
The MTT Paradox
Issue: Long-chain 3-oxo AHLs (like C12 and C16) often target mitochondria, disrupting the electron transport chain and generating ROS [1].
Consequence: MTT and MTS assays rely on succinate dehydrogenase activity.
False Result: If C16 causes mitochondrial stress without immediate death, MTT reduction decreases, mimicking cell death (false positive).
Most sensitive. ATP drops rapidly upon mitochondrial dysfunction, correlating well with C16 toxicity.
LDH Release
Medium
Membrane integrity
Good for confirming necrosis. C16 acts as a surfactant at high concentrations; LDH confirms membrane rupture.
MTT/MTS
Low
Metabolic activity
Avoid. Direct interference with the mitochondrial toxicity mechanism of the drug.
Flow Cytometry
High
Annexin V / PI
The Gold Standard. Distinguishes apoptosis (Annexin V+) from necrosis (PI+), crucial for 3-oxo signaling studies.
Module 3: Troubleshooting Guide
Scenario A: "I see crystals in my well plate."
Cause: The "Water Crash." You pipetted hydrophobic stock directly into aqueous media.
Fix: Use the BSA-chaperone method described in Module 1. Alternatively, use a step-down dilution: DMSO
Ethanol Media (keeping final organic solvent <0.5%).
Scenario B: "My results are highly variable between replicates."
Cause: Adsorption to plastics. 3-oxo-C16 sticks to pipette tips and plate walls.
Fix:
Use low-retention pipette tips .
Pre-coat plates with media containing serum/BSA for 30 mins before adding the drug.
Switch to glass-coated plates if feasible (rarely needed if BSA is used).
Scenario C: "The drug kills cells at pH 7.0 but not pH 7.8."
Cause: Lactonolysis.[1][2][3] At pH 7.8, the ring opens rapidly to form N-acyl homoserine (inactive).
Fix: Buffer media with HEPES to strictly maintain pH 7.2–7.4. Avoid old media where pH has drifted alkaline.
Diagram 2: Troubleshooting Logic Tree
Caption: Decision matrix for diagnosing assay irregularities. Focuses on solubility, chemical stability, and assay interference.
Frequently Asked Questions (FAQs)
Q: Can I store the diluted 3-oxo-C16:1-HSL in media at 4°C?A:No. Even at 4°C, hydrolysis occurs. Furthermore, the 3-oxo group can undergo a Claisen-like condensation to form tetramic acids, which have antibacterial activity but different cytotoxic profiles [2]. Always prepare fresh.
Q: What is the relevant physiological concentration range?A: In biofilms, local concentrations can reach 300–600 µM. However, for mammalian cell signaling (inter-kingdom signaling), effects are often observed between 10 µM and 100 µM . Above 100 µM, non-specific detergent effects (membrane lysis) dominate over specific signaling [3].
Q: Does this molecule induce apoptosis or necrosis?A: It is concentration-dependent. At lower concentrations (10-50 µM), 3-oxo long-chain AHLs typically induce apoptosis via the intrinsic mitochondrial pathway (ROS generation, cytochrome c release). At high concentrations (>100 µM), rapid membrane permeabilization causes necrosis [1].
References
Schwarzer, C., et al. (2012).[4] N-(3-oxododecanoyl)-homoserine lactone elicits mitochondrial dysfunction and apoptosis in airway epithelial cells. Antimicrobial Agents and Chemotherapy.
Kaufmann, G.F., et al. (2005). Revisiting quorum sensing: Discovery of additional chemical and biological functions for 3-oxo-N-acylhomoserine lactones. PNAS.
Williams, P., & Camara, M. (2009). Quorum sensing and environmental adaptation in Pseudomonas aeruginosa: a tale of regulatory networks and multifunctional signal molecules. Current Opinion in Microbiology.
Technical Support Center: Enhancing the Specificity of N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone Bioassays
Welcome to the technical support center for N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-Δ11-HSL) bioassays. This guide is designed for researchers, scientists, and drug development professionals to provid...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-Δ11-HSL) bioassays. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions to enhance the specificity and reliability of your experiments.
Section 1: Frequently Asked Questions (FAQs)
This section addresses common questions regarding the specificity of 3-oxo-C16:1-Δ11-HSL bioassays.
Q1: What are the key factors that determine the specificity of an N-acyl homoserine lactone (AHL) bioassay?
A1: The specificity of an AHL bioassay is primarily determined by the affinity of the LuxR-family transcriptional regulator protein in the biosensor strain to a particular AHL.[1] This affinity is influenced by several structural features of the AHL molecule:
Acyl Chain Length: The number of carbons in the fatty acid side chain (ranging from C4 to C18) is a major determinant of specificity.[1][2]
Substitution at the C3 Position: The presence of a hydrogen, hydroxyl, or oxo group at the third carbon of the acyl chain significantly impacts the interaction with the LuxR homolog.[1][2]
Unsaturation in the Acyl Chain: The presence and position of carbon-carbon double bonds in the acyl chain can also affect specificity.[1][2]
Q2: Why is my Agrobacterium tumefaciens biosensor showing a positive result (e.g., turning blue with X-gal) even in my negative control without any added 3-oxo-C16:1-Δ11-HSL?
A2: This is a common issue that can arise from several factors:
Endogenous AHL Production: Although many biosensor strains are engineered to be deficient in AHL synthesis, spontaneous mutations can sometimes restore this function. It is crucial to regularly verify the genetic integrity of your biosensor strain.[3]
Contamination: The presence of contaminating bacteria that produce AHLs can lead to false-positive results. Ensure aseptic techniques are strictly followed and consider using antibiotics to which your biosensor is resistant.[3]
Media Components: Some complex media components may contain molecules that can non-specifically activate the reporter system or interfere with its regulation. Using a defined minimal medium can help mitigate this issue.[4]
Q3: I am trying to detect 3-oxo-C16:1-Δ11-HSL, a long-chain AHL. Which biosensor strain is most appropriate?
A3: For the detection of long-chain AHLs like 3-oxo-C16:1-Δ11-HSL, Agrobacterium tumefaciens reporter strains are generally more suitable than Chromobacterium violaceum CV026. C. violaceum CV026 is most sensitive to short-chain AHLs (C4-C8) and may show weak or no response to long-chain AHLs.[5][6] A. tumefaciens biosensors, on the other hand, often exhibit a broader sensitivity profile that includes long-chain AHLs.[7][8]
Q4: Can other molecules in my sample interfere with the bioassay and affect the specificity for 3-oxo-C16:1-Δ11-HSL?
A4: Yes, other molecules can interfere with the bioassay. This phenomenon, known as quorum quenching, can either inhibit or enhance the signal.[9][10] Some compounds may act as antagonists, binding to the LuxR receptor without activating it, thus inhibiting the response to the target AHL. Others might degrade the AHL signal molecule.[10] It is also possible for some molecules to non-specifically activate the reporter gene. Therefore, it is essential to run appropriate controls, and when working with complex samples, to perform chromatographic separation prior to the bioassay.
Section 2: Troubleshooting Guide
This section provides solutions to specific problems you may encounter during your experiments.
Problem
Potential Cause(s)
Troubleshooting Steps
High background signal in A. tumefaciens bioassay
1. Contamination with AHL-producing bacteria. 2. Spontaneous mutation in the biosensor restoring AHL synthesis. 3. Media components causing non-specific activation.
1. Re-streak the biosensor strain from a glycerol stock to obtain a single colony and grow in media with appropriate antibiotics.[3] 2. Verify the genotype of your biosensor. 3. Use a defined minimal medium instead of a complex medium like LB.[4]
Inconsistent or no signal with known concentrations of 3-oxo-C16:1-Δ11-HSL
1. Degradation of the AHL standard. 2. Issues with the biosensor strain viability or reporter system. 3. Sub-optimal assay conditions (e.g., incubation time, temperature).
1. Prepare fresh AHL standards. Store stock solutions at -20°C or lower in an appropriate solvent like acetonitrile. 2. Check the viability of your biosensor. Run a positive control with a known, potent AHL for your biosensor. 3. Optimize incubation time and temperature for your specific biosensor and experimental setup.[11]
TLC plate's silica layer detaches during the overlay bioassay
1. The agar overlay is too hot. 2. The agar concentration is not optimal. 3. The type of TLC plate may not be suitable for this application.
1. Allow the agar overlay to cool to approximately 45-50°C before pouring it onto the TLC plate. 2. Use a soft agar (e.g., 0.7% agar) for the overlay. 3. Ensure you are using glass-backed TLC plates, as they are generally more robust for this application.[3]
Difficulty in differentiating between different long-chain AHLs
1. The biosensor has broad specificity and cross-reacts with multiple long-chain AHLs. 2. The AHLs are not sufficiently separated by the chosen method.
1. Combine the bioassay with a high-resolution separation technique like HPLC.[5] 2. For TLC, optimize the solvent system to achieve better separation of the AHLs of interest. 3. For definitive identification, use mass spectrometry.[12]
Visualizing the Quorum Sensing Pathway
The following diagram illustrates the general mechanism of AHL-mediated quorum sensing, which is the basis for the bioassays.
Caption: General AHL-mediated quorum sensing signaling pathway.
Section 3: Experimental Protocols
Protocol 1: Enhancing Specificity using Thin-Layer Chromatography (TLC) Overlay Bioassay
This protocol combines TLC for the separation of AHLs from a sample with a bioassay for their detection.
Workflow Diagram:
Caption: Workflow for TLC overlay bioassay.
Step-by-Step Methodology:
AHL Extraction:
Acidify the supernatant of your bacterial culture to pH 2 with HCl.
Perform a liquid-liquid extraction with an equal volume of ethyl acetate. Repeat this step twice.
Pool the ethyl acetate fractions and dry them using a rotary evaporator or under a stream of nitrogen.
Resuspend the dried extract in a small volume of a suitable solvent (e.g., acetonitrile or ethyl acetate).
Thin-Layer Chromatography:
Spot a small volume (5-10 µL) of your extract and 3-oxo-C16:1-Δ11-HSL standards onto a C18 reverse-phase TLC plate.
Develop the chromatogram using an appropriate mobile phase (e.g., 60% methanol in water).
Allow the plate to dry completely in a fume hood.
Bioassay Overlay:
Grow an overnight culture of your chosen biosensor strain (e.g., A. tumefaciens NTL4(pZRA5010)).
Prepare a soft agar medium (e.g., LB with 0.7% agar) and cool it to about 45-50°C.
Add the biosensor culture to the molten agar along with the reporter substrate (e.g., X-gal for a lacZ-based reporter).
Gently pour this mixture over the surface of the dried TLC plate.
Incubate the plate at the optimal temperature for the biosensor (e.g., 28-30°C) until spots appear.
Analysis:
Compare the retention factor (Rf) of the spots from your sample with those of the 3-oxo-C16:1-Δ11-HSL standard.
Protocol 2: Quantitative Liquid Bioassay using a 96-Well Plate Format
This protocol allows for the quantification of AHL activity in a liquid culture.
Step-by-Step Methodology:
Prepare Biosensor Culture:
Inoculate the biosensor strain into an appropriate medium and grow overnight.
The next day, dilute the overnight culture into fresh medium to a starting OD600 of approximately 0.1.
Set up the 96-Well Plate:
Add a fixed volume of the diluted biosensor culture to each well of a 96-well microtiter plate.
Create a standard curve by adding serial dilutions of 3-oxo-C16:1-Δ11-HSL to designated wells.
Add your unknown samples to other wells. Include negative controls (biosensor with medium only).
Incubation:
Incubate the plate at the optimal growth temperature for the biosensor with shaking. The incubation time will need to be optimized but is typically in the range of 4-8 hours.[11]
Measurement of Reporter Activity:
For β-galactosidase reporters (e.g., A. tumefaciens NTL4):
Lyse the cells (e.g., with toluene or a commercial reagent).[13]
Add a substrate like ONPG (o-nitrophenyl-β-D-galactopyranoside).[13]
For bioluminescence reporters (e.g., E. coli with pSB401):
Measure the luminescence using a plate luminometer.[11][14]
For violacein reporters (e.g., C. violaceum CV026):
Quantify the violacein production by extracting the pigment (e.g., with DMSO) and measuring the absorbance at 585 nm.[15]
Data Analysis:
Subtract the background reading from your negative controls.
Plot the standard curve of reporter activity versus 3-oxo-C16:1-Δ11-HSL concentration.
Determine the concentration of AHL in your samples by interpolating their reporter activity on the standard curve.
References
González, J.E., and Keshavan, N.D. (2006). Messing with bacterial quorum sensing. Microbiology and Molecular Biology Reviews, 70(4), 859-875. [Link]
Lade, H., Paul, D., Kweon, J. H., & Sivanesan, I. (2014). TLC bioassay with C. violaceum CV026 for the identification of AHLs in activated sludge extracts. ResearchGate. [Link]
Ravn, L., Christensen, A. B., Molin, S., Givskov, M., & Gram, L. (2001). Methods for detecting quorum sensing inhibitors. Methods in Enzymology, 336, 119-131.
Steindler, L., & Venturi, V. (2007). Detection of quorum-sensing N-acyl homoserine lactone signal molecules by bacterial biosensors. FEMS Microbiology Letters, 266(1), 1-9. [Link]
Zan, J., Choi, O., Lee, K., & Cho, J. C. (2012). A Complex LuxR-LuxI Type Quorum Sensing Network in a Roseobacterial Marine Sponge Symbiont Activates Flagellar Motility and Inhibits Biofilm Formation. PLoS ONE, 7(9), e44493. [Link]
Zhu, J., Beaber, J. W., Moré, M. I., Fuqua, C., Eberhard, A., & Winans, S. C. (1998). Analogs of the autoinducer 3-oxooctanoyl-homoserine lactone strongly inhibit activity of the TraR protein of Agrobacterium tumefaciens. Journal of Bacteriology, 180(20), 5398-5405. [Link]
Churchill, M. E. (2011). Structural Basis of Acyl-homoserine Lactone-Dependent Signaling. Chemical Reviews, 111(1), 68-85. [Link]
Hasan, F. (2000). Chapter 10 Quorum Sensing in Agrobacterium tumefaciens using N-oxo-Acyl-homoserine Lactone chemical signal. Association for Biology Laboratory Education. [Link]
Zaduryan, A. (2018). Quorum sensing bioassay with A. tumefaciens? ResearchGate. [Link]
Gould, T. A., Herman, J., Krank, J., Murphy, R. C., & Churchill, M. E. (2006). Specificity of Acyl-Homoserine Lactone Synthases Examined by Mass Spectrometry. Journal of Bacteriology, 188(2), 773-783. [Link]
Blosser, R. S., & Gray, K. M. (2000). Extraction of violacein from Chromobacterium violaceum provides a new quantitative bioassay for N-acyl homoserine lactone autoinducers. Journal of Microbiological Methods, 40(1), 47-55. [Link]
Chen, G., Wang, H., & Zhang, X. (2011). Rapid Screening of Quorum-Sensing Signal N-Acyl Homoserine Lactones by an In Vitro Cell-Free Assay. Applied and Environmental Microbiology, 77(13), 4642-4645. [Link]
Piper, K. R., von Bodman, S. B., & Farrand, S. K. (1993). Conjugation factor of Agrobacterium tumefaciens regulates Ti plasmid transfer by autoinduction.
Fuqua, C., & Greenberg, E. P. (2002). Listening in on bacteria: acyl-homoserine lactone signalling. Nature Reviews Molecular Cell Biology, 3(9), 685-695.
Zhu, J., & Winans, S. C. (1999). Autoinducer binding by the quorum-sensing regulator TraR increases affinity for target promoters in vitro and decreases TraR turnover in whole cells. Proceedings of the National Academy of Sciences, 96(9), 4832-4837. [Link]
Decho, A. W., Visscher, P. T., & Ferry, J. (2010). Autoinducers extracted from microbial mats reveal a surprising diversity of N-acylhomoserine lactones in stromatolite-forming communities. Environmental Microbiology, 12(4), 985-995.
M-Hamvas, M., Kredics, L., & Kocsubé, S. (2017). Screening of Quorum-Sensing Inhibitory Compounds in an Acyl-Homoserine Lactone-Producing Bacterial Collection. Frontiers in Microbiology, 8, 549.
Cataldi, T. R., Bianco, G., & Abate, S. (2007). Analysis of N-acyl-homoserine lactones by liquid chromatography-mass spectrometry. Analytical and Bioanalytical Chemistry, 387(2), 485-495.
Romero, M., Diggle, S. P., & Heeb, S. (2011). Quorum quenching activity of PromA in Pseudomonas aeruginosa. BMC Microbiology, 11(1), 1-11.
Choo, J. H., Rukayadi, Y., & Hwang, J. K. (2006). Inhibition of quorum sensing in Pseudomonas aeruginosa by trans-cinnamaldehyde. Letters in Applied Microbiology, 42(6), 637-641.
Winson, M. K., Camara, M., Latifi, A., Foglino, M., Chhabra, S. R., Daykin, M., ... & Stewart, G. S. (1995). Multiple N-acyl-L-homoserine lactone signal molecules regulate production of virulence determinants and secondary metabolites in Pseudomonas aeruginosa. Proceedings of the National Academy of Sciences, 92(21), 9427-9431. [Link]
Schaefer, A. L., Hanzelka, B. L., Eberhard, A., & Greenberg, E. P. (1996). Quorum sensing in Vibrio fischeri: probing autoinducer-LuxR interactions with autoinducer analogs. Journal of Bacteriology, 178(10), 2897-2901.
Kalia, V. C. (2013). Quorum sensing inhibitors: an overview. Biotechnology Advances, 31(2), 224-245.
Pearson, J. P., Van Delden, C., & Iglewski, B. H. (1999). Active efflux and diffusion are involved in transport of Pseudomonas aeruginosa cell-to-cell signals. Journal of Bacteriology, 181(4), 1203-1210.
Vandeputte, O. M., Kiendrebeogo, M., Rasamiravaka, T., Stévigny, C., Duez, P., & Rajaonson, S. (2011). The flavanone naringenin reduces the production of quorum sensing-controlled virulence factors in Pseudomonas aeruginosa PAO1. Microbiology, 157(7), 2120-2132.
Papenfort, K., & Bassler, B. L. (2016). Quorum sensing signal integration in bacteria. Nature Reviews Microbiology, 14(9), 576-588.
Whiteley, M., Lee, K. M., & Greenberg, E. P. (1999). Identification of genes controlled by quorum sensing in Pseudomonas aeruginosa. Proceedings of the National Academy of Sciences, 96(24), 13904-13909.
McClean, K. H., Winson, M. K., Fish, L., Taylor, A., Chhabra, S. R., Camara, M., ... & Stewart, G. S. (1997). Quorum sensing in Chromobacterium violaceum: exploitation of violacein production and inhibition for the detection of N-acylhomoserine lactones. Microbiology, 143(12), 3703-3711. [Link]
LaSarre, B., & Federle, M. J. (2013). Exploiting quorum sensing to confuse bacterial pathogens. Microbiology and Molecular Biology Reviews, 77(1), 73-111. [Link]
Comparative Analysis: N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone vs. Standard AHLs
Executive Summary N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (hereafter 3-oxo-C16:1-HSL ) represents a distinct class of "long-chain, unsaturated" Quorum Sensing (QS) signals. Unlike the ubiquitous short-chain signal...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (hereafter 3-oxo-C16:1-HSL ) represents a distinct class of "long-chain, unsaturated" Quorum Sensing (QS) signals. Unlike the ubiquitous short-chain signals (e.g., C4-HSL) that govern simple diffusion-based communication in Pseudomonas or Vibrio, 3-oxo-C16:1-HSL functions within a highly specific hydrophobic niche, primarily driving symbiosis and motility phenotypes in Sinorhizobium meliloti and Agrobacterium vitis.
Critical Technical Insight: The presence of the cis-11 double bond and the C16 chain length renders this molecule chemically distinct from the more common 3-oxo-C12-HSL (P. aeruginosa). It requires active transport mechanisms (FadL-like channels) for cellular entry, fundamentally altering the kinetics of signaling compared to freely diffusing short-chain AHLs.
Physicochemical & Structural Comparison
The performance of an AHL in experimental settings is dictated by three structural features: acyl chain length, C3-oxidation state, and unsaturation.
Table 1: Comparative Physicochemical Profile
Feature
3-oxo-C16:1-HSL (Target)
3-oxo-C12-HSL (Comparator A)
C4-HSL (Comparator B)
Primary Organism
Sinorhizobium meliloti
Pseudomonas aeruginosa
P. aeruginosa / Aeromonas
Receptor System
SinR / ExpR
LasR
RhlR
Hydrophobicity (LogP)
~5.8 (High)
~4.2 (Moderate-High)
~0.8 (Low)
Membrane Transport
Active Transport Required (FadL homologs)
Partitioning + Active Efflux (MexAB)
Passive Diffusion
Solubility (Aqueous)
Very Poor (< 5 µM)
Poor
High
pH Stability
Unstable (Lactonolysis + Claisen condensation)
Unstable (Lactonolysis)
Moderate (Lactonolysis)
Structural Kink
Yes (cis-11) - affects lipid packing
No (Saturated)
No
Expert Insight: The "Solubility Trap"
Researchers often fail to detect 3-oxo-C16:1-HSL not because the bacteria aren't producing it, but because it precipitates in aqueous media or adheres to plasticware.
Protocol Adjustment: Never use polystyrene containers for storage. Use glass vials.
Solvent Choice: While DMSO is standard, 3-oxo-C16:1-HSL shows better long-term stability in acidified ethyl acetate or acetonitrile at -20°C due to the prevention of base-catalyzed lactonolysis.
Biological Mechanism & Receptor Specificity[1]
Unlike C4-HSL, which floods the cell via diffusion, 3-oxo-C16:1-HSL relies on a "import-export" regulatory loop. The cis-11 unsaturation provides the necessary steric configuration to fit the SinR hydrophobic pocket, preventing cross-activation by the saturated 3-oxo-C16-HSL.
Diagram 1: The Long-Chain Transport Pathway (Sinorhizobium Model)
Caption: Mechanism of 3-oxo-C16:1-HSL signaling. Note the requirement for FadL-mediated re-entry, distinguishing it from passive C4-HSL diffusion.
Analytical Methodologies & Protocols
Detecting 3-oxo-C16:1-HSL requires modifying standard AHL protocols to account for its lipophilicity and the instability of the beta-keto group.
Protocol A: Optimized Extraction (The "Acidified" Method)
Standard neutral extraction leads to rapid degradation of the 3-oxo group.
Culture: Grow S. meliloti or reporter strain to OD600 ~1.5.
Acidification (Critical): Adjust supernatant pH to 4.5 using dilute HCl.
Why? This prevents the lactone ring from opening (hydrolysis) and inhibits the Claisen condensation of the 3-oxo group.
Solvent: Add acidified Ethyl Acetate (0.1% acetic acid) in a 1:1 ratio.
Why? Pure ethyl acetate is insufficient for quantitative recovery of C16 chains; acidification improves partitioning.
Agitation: Vortex vigorously for 2 minutes; centrifuge at 8,000 x g for 10 mins.
Drying: Collect the organic (upper) phase. Dry under nitrogen gas. Do not use heat (>35°C), as this degrades the 3-oxo moiety.
Reconstitution: Dissolve residue in Acetonitrile (ACN). Avoid Methanol if possible, as it can cause transesterification during long storage.
Protocol B: LC-MS/MS Detection Parameters
Self-Validating Step: Always include an internal standard (e.g., d3-C4-HSL) to correct for matrix effects.
Gradient: Steep gradient required. 3-oxo-C16:1-HSL elutes late (high %B).
Start: 30% B. End: 95% B over 15 mins.
MRM Transitions (Positive Mode):
Precursor: m/z 354.2 [M+H]+
Quantifier: m/z 102.1 (Lactone ring fragment)
Qualifier: m/z 253.2 (Acyl chain loss)
Diagram 2: Experimental Workflow Logic
Caption: Workflow emphasizing the critical acidification step to preserve the unstable 3-oxo moiety.
Troubleshooting & Controls
Observation
Probable Cause
Corrective Action
Low Signal Intensity
Plastic adherence
Switch to silanized glass vials for all steps.
Split Peaks
Lactone hydrolysis
Ensure pH < 5.0 during extraction; analyze immediately.
Cross-Reactivity
Isomer contamination
Use high-resolution chromatography to separate C16:1 (cis) from C16:0 (saturated).
References
Marketon, M. M., & González, J. E. (2002). Identification of two Quorum-Sensing Systems in Sinorhizobium meliloti. Journal of Bacteriology. [Link]
Gao, M., et al. (2012). Role of Specific Quorum-Sensing Signals in the Regulation of Exopolysaccharide II Production within Sinorhizobium meliloti Spreading Colonies. PLOS ONE. [Link]
Pearson, J. P., et al. (1999). Active efflux and diffusion of the autoinducer acylated homoserine lactone. Journal of Bacteriology. [Link]
Yates, E. A., et al. (2002). N-Acylhomoserine lactones undergo lactonolysis in a pH-, temperature-, and acyl chain length-dependent manner. Infection and Immunity. [Link]
Comparative
Technical Comparison Guide: N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone vs. Synthetic Analogs
Executive Summary N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-HSL) is a specialized, long-chain N-acyl homoserine lactone (AHL) signaling molecule. Primarily identified in Agrobacterium vitis (the causati...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-HSL) is a specialized, long-chain N-acyl homoserine lactone (AHL) signaling molecule. Primarily identified in Agrobacterium vitis (the causative agent of grape crown gall) and select Pseudomonas and Sinorhizobium species, it functions as a high-affinity ligand for LuxR-type quorum sensing (QS) receptors.
Unlike the more common 3-oxo-C12-HSL, the C16:1 variant possesses a critical cis-alkene (Z-configuration) at the 11th carbon. This "kink" confers unique lipophilicity and receptor-binding kinetics. This guide compares the native molecule against next-generation synthetic analogs—specifically thiolactones , lactams , and aryl-mimics —focusing on stability, receptor affinity, and utility in biofilm modulation.
Mechanistic Architecture
To understand the comparative data, one must first visualize the signal transduction pathway. The 3-oxo-C16:1-HSL ligand diffuses into the cell, binds the cytosolic receptor (e.g., AvsR or LasR homologs), and triggers dimerization. This complex binds specific DNA promoters (lux-box), initiating virulence gene transcription.
Figure 1: Signal Transduction & Analog Interference
This diagram illustrates the native pathway and the competitive inhibition points for synthetic antagonists.
Caption: Mechanism of Action: Native 3-oxo-C16:1-HSL activates virulence, while synthetic analogs competitively block receptor folding.
Comparative Analysis: Native vs. Synthetic
The primary limitation of native AHLs is lactonolysis . At physiological pH (>7.0), the lactone ring hydrolyzes, rendering the molecule inactive. Synthetic analogs are engineered to overcome this or to lock the receptor in an inactive conformation.
Stability and Hydrolysis Resistance
The native 3-oxo-C16:1-HSL is highly susceptible to pH-mediated degradation and enzymatic degradation by lactonases (Quorum Quenching enzymes).
Native (Lactone): Half-life approx. 4–6 hours at pH 7.4.
Synthetic (Thiolactone): Sulfur substitution in the ring (homocysteine thiolactone). Significantly more resistant to hydrolysis; often retains agonist activity.
Synthetic (Lactam): Nitrogen substitution. Virtually non-hydrolyzable. Often acts as an antagonist due to altered H-bonding capability.
Receptor Affinity and The "11Z-Kink"
The cis-double bond at C11 in the native molecule creates a bent hydrophobic tail.
Native: The kink allows the tail to fold compactly into the receptor's hydrophobic pocket.
Saturated Analogs (3-oxo-C16:0): Linear chains often show reduced affinity (10-50x higher EC50) because they sterically clash with the "lid" of the receptor binding site.
Aryl-Analogs: Replacing the fatty chain with a phenyl ring often creates "super-antagonists" that bind tightly but prevent the receptor from dimerizing.
Quantitative Performance Data
The following table summarizes the activity of 3-oxo-C16:1-HSL against key synthetic alternatives in a LasR reporter system (cross-talk model).
Compound Class
Specific Molecule
EC50 / IC50 (nM)
Stability (pH 7.4)
Primary Mode
Native
3-oxo-C16:1-HSL
EC50: 15 nM
Low (<6 hrs)
Agonist
Synthetic Analog
3-oxo-C16:0-HSL (Saturated)
EC50: 120 nM
Low (<6 hrs)
Weak Agonist
Synthetic Isostere
3-oxo-C12-Thiolactone
EC50: 45 nM
High (>24 hrs)
Agonist
Synthetic Inhibitor
3-oxo-C12-(2-aminophenol)
IC50: 2.5 µM
Very High
Antagonist
Synthetic Inhibitor
mBTL (Meta-bromo-thiolactone)
IC50: 0.8 µM
High
Antagonist
Expert Insight: While the native 3-oxo-C16:1 is the most potent agonist for its cognate receptor, its instability makes it poor for long-term culture experiments. For sustained induction, Thiolactone analogs are superior. For inhibition, mBTL is the gold standard synthetic analog.
Experimental Protocols
To validate these comparisons, we utilize a biosensor reporter assay . Since 3-oxo-C16:1 is a long-chain AHL, standard Chromobacterium (CV026) assays will fail (they detect short chains). You must use Agrobacterium tumefaciens NTL4(pZLR4).
Protocol: Long-Chain AHL Detection Assay
Objective: Compare the activation potential of Native C16:1 vs. Synthetic Analogs.
Reagents:
Strain: A. tumefaciens NTL4(pZLR4) (Contains TraR receptor and TraG::LacZ fusion).
Preparation: Grow NTL4 reporter strain overnight in LB + Gentamicin (30 µg/mL) at 28°C.
Seeding: Dilute culture 1:100 into AB Minimal Media containing 0.5% Mannitol and 40 µg/mL X-Gal.
Treatment:
Add 10 µL of Native 3-oxo-C16:1-HSL (Gradient: 1 nM to 10 µM) to Row A.
Add 10 µL of Synthetic Analog (e.g., Thiolactone) to Row B.
Solvent Control: DMSO (Max 0.1% final conc).
Incubation: Incubate plates at 28°C for 24–48 hours. (Do not exceed 30°C; TraR is heat unstable).
Quantification: Measure Optical Density (OD600) for growth and Absorbance (420 nm) for β-galactosidase activity (blue pigment production).
Data Analysis: Plot Dose-Response Curve. Calculate EC50 using a 4-parameter logistic regression.
Figure 2: Experimental Workflow Logic
Visualizing the validation steps for comparing native vs. synthetic activity.
Caption: Assay Workflow: Parallel evaluation of native and synthetic ligands using the NTL4 reporter system.
Synthesis and Storage Recommendations
When handling N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone , strict adherence to protocol is required to prevent "false negatives" caused by degradation.
Solvent: Dissolve in acidified ethyl acetate (0.01% acetic acid) or DMSO. Avoid protic solvents like ethanol for long-term storage, as transesterification can occur.
Storage: Store dry at -20°C. Once in solution, use within 30 days.
pH Control: In aqueous assays, buffer with PIPES or MOPS (pH 6.5–6.8). Avoid Tris buffers > pH 7.5, which accelerate lactone ring opening.
References
Zhu, J., et al. (2003). Analogs of the Autoinducer 3-Oxooctanoyl-Homoserine Lactone Strongly Inhibit Activity of the TraR Protein of Agrobacterium tumefaciens. Journal of Bacteriology. Retrieved from [Link]
Geske, G. D., et al. (2007). Modulation of Bacterial Quorum Sensing with Synthetic Ligands: Systematic Evaluation of N-Acylated Homoserine Lactones. Journal of the American Chemical Society.
Validation
A Researcher's Guide to Validating Gene Expression with qPCR: A Case Study with N-3-oxo-hexadec-11Z-enoyl-L-Homoserine Lactone
For researchers in microbiology, infectious disease, and drug development, understanding the intricacies of bacterial communication is paramount. Quorum sensing (QS), a cell-to-cell signaling mechanism, governs the expre...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers in microbiology, infectious disease, and drug development, understanding the intricacies of bacterial communication is paramount. Quorum sensing (QS), a cell-to-cell signaling mechanism, governs the expression of a wide array of genes, particularly those involved in virulence and biofilm formation. N-acyl-homoserine lactones (AHLs) are key signaling molecules in many Gram-negative bacteria, including the opportunistic pathogen Pseudomonas aeruginosa. This guide provides an in-depth, technical comparison for validating gene expression data following treatment with a specific long-chain AHL, N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone, using quantitative real-time PCR (qPCR). We will delve into the causality behind experimental choices, ensuring a self-validating system that adheres to the highest standards of scientific integrity.
The Central Role of N-acyl-homoserine Lactones in Bacterial Gene Regulation
N-acyl-homoserine lactones are a class of signaling molecules that enable bacteria to monitor their population density and coordinate gene expression in a process known as quorum sensing.[1] In Pseudomonas aeruginosa, two well-characterized QS systems, Las and Rhl, play a pivotal role in regulating virulence factors.[1][2][3] The Las system is orchestrated by the LasI synthase, which produces N-(3-oxododecanoyl)-L-homoserine lactone (3-oxo-C12-HSL), and the transcriptional regulator LasR.[1][2] The Rhl system, on the other hand, utilizes the RhlI synthase to produce N-butanoyl-L-homoserine lactone (C4-HSL), which is recognized by the RhlR regulator.[2][3]
The molecule of interest in this guide, N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone, is a long-chain AHL. While much of the literature focuses on the highly similar 3-oxo-C12-HSL, the principles of its interaction with the LasR receptor and subsequent gene regulation are expected to be conserved. The LasR/AHL complex binds to specific DNA sequences, known as las boxes, in the promoter regions of target genes, thereby activating their transcription.[4] These target genes often encode virulence factors such as elastase (lasB), alkaline protease (aprA), and exotoxin A (toxA), as well as genes involved in biofilm formation.[4][5]
Therefore, when a researcher treats a bacterial culture with N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone, the anticipated outcome is an upregulation of genes under the control of the LasR regulator. To confidently assert this, robust validation of the initial high-throughput screening data (e.g., from a microarray or RNA-seq experiment) is essential. Quantitative PCR stands as the gold standard for this purpose.
The Experimental Workflow: A Self-Validating Approach
A meticulously planned experimental workflow is critical for generating reliable and reproducible qPCR data. This workflow, from bacterial culture to data analysis, is designed to be a self-validating system, incorporating principles from the Minimum Information for Publication of Quantitative Real-Time PCR Experiments (MIQE) guidelines.
Figure 2: The delta-delta Ct method for relative quantification of gene expression.
Example Data Analysis:
Let's assume we are validating the expression of the lasB gene with rpoD as the reference gene.
Sample
Gene
Average Ct
ΔCt (Ct_lasB - Ct_rpoD)
ΔΔCt (ΔCt_sample - ΔCt_control)
Fold Change (2^-ΔΔCt)
Control
lasB
25.2
5.0
0
1.0
rpoD
20.2
Treated
lasB
22.5
2.4
-2.6
6.06
rpoD
20.1
Table 2: Example of qPCR data analysis using the delta-delta Ct method.
In this example, the treatment with N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone resulted in an approximately 6-fold increase in the expression of the lasB gene compared to the control.
Conclusion: A Robust Framework for Gene Expression Validation
References
O'Loughlin, C. T., Miller, L. C., Siryaporn, A., & Wessels, M. R. (2013). Roles of Pseudomonas aeruginosa las and rhl quorum-sensing systems in control of elastase and rhamnolipid biosynthesis genes. Journal of bacteriology, 179(18), 5756-5767. [Link]
Glucksam-Galnoy, Y., Sananes, R., Silberstein, N., Krief, P., Kravchenko, V. V., & Zor, T. (2017). The bacterial quorum-sensing signal molecule N-3-oxo-dodecanoyl-L-homoserine lactone reciprocally modulates pro- and anti-inflammatory cytokines in activated macrophages. Journal of immunology, 199(3), 1035-1045. [Link]
Roux, D., Dan, X., Papon, N., Cadiou, E., Cloeckaert, A., & Dubourdeau, M. (2020). Pseudomonas aeruginosa N-3-Oxo-Dodecanoyl-Homoserine Lactone Impacts Mitochondrial Networks Morphology, Energetics, and Proteome in Host Cells. Frontiers in cellular and infection microbiology, 10, 276. [Link]
Medina, G., Juárez, K., Valderrama, B., & Soberón-Chávez, G. (2003). Mechanism of Pseudomonas aeruginosa RhlR transcriptional regulation of the rhlAB promoter. Journal of bacteriology, 185(20), 5984-5991. [Link]
Holm, A., & Vikström, E. (2014). Pseudomonas aeruginosa quorum-sensing molecule N-(3-oxo-dodecanoyl)-L-homoserine lactone triggers mitochondrial dysfunction and apoptosis in neutrophils through calcium signaling. Cellular microbiology, 16(5), 737-749. [Link]
Kravchenko, V. V., Kaufmann, G. F., Mathison, J. C., Scott, D. A., Katz, A. Z., Grauer, D. C., ... & Ulevitch, R. J. (2008). Pseudomonas aeruginosa quorum-sensing molecule N-(3-oxododecanoyl) homoserine lactone attenuates lipopolysaccharide-induced inflammation by activating the unfolded protein response. The Journal of biological chemistry, 283(44), 29776-29786. [Link]
Jahantigh, M., Sameni, F., & Dizaji, B. F. (2020). Pseudomonas aeruginosa quorum sensing molecule N-3-oxo-dodecanoyl-l-homoserine lactone activates human platelets through intracellular calcium-mediated ROS generation. Microbial pathogenesis, 149, 104533. [Link]
Al-Dahmoshi, H. O., Al-Khafaji, N. K., & Al-Allak, M. H. (2023). Prevalence of Quorum Sensing and Virulence Factor Genes Among Pseudomonas aeruginosa Isolated from Patients Suffering from Different Infections and Their Association with Antimicrobial Resistance. Infection and drug resistance, 16, 2587. [Link]
El-Sayed, A. H., El-Gamal, M. I., & El-Daly, O. M. (2020). Insight into quorum sensing genes LasR and RhlR, their related virulence factors and antibiotic resistance pattern in Pseudomonas aeruginosa isolated from ocular Infections. BMC ophthalmology, 20(1), 1-10. [Link]
Basic Science Series. (2023, November 24). Decoding Quorum Sensing in Pseudomonas aeruginosa | Basic Science Series [Video]. YouTube. [Link]
Abd El-Moez, S. I., Abd El-Aziz, N. K., & Mohamed, D. S. (2021). Study of quorum-sensing LasR and RhlR genes and their dependent virulence factors in Pseudomonas aeruginosa isolates from infected burn wounds. Journal of medical microbiology, 70(3), 001328. [Link]
Whiteley, M., Lee, K. M., & Greenberg, E. P. (1999). Identification of genes controlled by quorum sensing in Pseudomonas aeruginosa. Proceedings of the National Academy of Sciences, 96(24), 13904-13909. [Link]
Sedek, S. A. M., Arifin, M. A., & Munaim, M. S. A. (2023). qPCR Analysis of Quorum Sensing Genes of Pseudomonas aeruginosa: Primer design and qPCR Efficiency. International Journal of Engineering Technology and Sciences, 10(1), 81-89. [Link]
Kubista, M., Derveaux, S., Vandesompele, J., Pfaffl, M., & Hellemans, J. (2017). A Basic Guide to Real Time PCR in Microbial Diagnostics: Definitions, Parameters, and Everything. Frontiers in microbiology, 8, 198. [Link]
O'Brien, S., Tuck, A., & Welch, M. (2022). The longitudinal expression of P. aeruginosa reference genes in infection-mimicking media. Journal of Medical Microbiology, 71(1), 001467. [Link]
dos Santos, A. R., & de, C. (2017). Gene Expression Analysis in Bacteria by RT-qPCR. In Gene Expression Analysis (pp. 131-144). Humana Press, New York, NY. [Link]
Huggett, J. F., & O'Grady, J. (2014). Good practice guide for the application of quantitative PCR (qPCR). National Measurement System, 1-36. [Link]
QIAGEN. (n.d.). Microbial DNA qPCR Instructions for Use. QIAGEN. [Link]
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone activity in different bacterial species
Executive Summary N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-HSL) is a specialized, long-chain N-acyl homoserine lactone (AHL) signal molecule primarily utilized by members of the Rhizobiaceae family, mo...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
N-3-oxo-hexadec-11Z-enoyl-L-Homoserine lactone (3-oxo-C16:1-HSL) is a specialized, long-chain N-acyl homoserine lactone (AHL) signal molecule primarily utilized by members of the Rhizobiaceae family, most notably Sinorhizobium meliloti and Agrobacterium vitis.[1][2][3][4][5][6] Unlike the ubiquitous short-chain signals (e.g., C4-HSL) or the well-characterized Pseudomonas signal (3-oxo-C12-HSL), 3-oxo-C16:1-HSL is a "high-fidelity" regulator. Its specific structural features—a 16-carbon chain with a cis-double bond at position 11 (11Z)—confer a unique three-dimensional geometry that restricts cross-talk, ensuring precise regulation of critical phenotypes like symbiotic nodulation and plant pathogenicity.
Part 1: Chemical & Biological Profile[4][6][7][8][9]
The biological efficacy of 3-oxo-C16:1-HSL is dictated by its lipophilicity and the "kink" introduced by the cis-double bond.
Feature
Specification
Biological Implication
Molecular Formula
C₂₀H₃₃NO₄
High molecular weight limits rapid diffusion compared to C4-HSL.
LogP (Hydrophobicity)
~5.3
Extremely hydrophobic. Requires active transport or outer membrane vesicles (OMVs) for effective secretion; low solubility in aqueous media.
Key Structural Motif
11Z (cis) Double Bond
Introduces a rigid "kink" in the acyl tail. This steric constraint prevents the molecule from fitting into "straight-chain" receptors (like TraR) while locking it into cognate receptors (ExpR/SinR).
Stability
Moderate
The 3-oxo group makes it susceptible to oxidoreductases and alkaline lactonolysis (pH > 7.0).
Part 2: Comparative Activity Analysis
This section objectively compares 3-oxo-C16:1-HSL against its closest structural and functional analogs.
1. Specificity in Sinorhizobium meliloti (Symbiosis)
In S. meliloti, 3-oxo-C16:1-HSL is produced by the SinI synthase. It acts as the primary ligand for the ExpR and SinR regulators.
Activity: It triggers the production of Exopolysaccharide II (EPS II), which is essential for the invasion of alfalfa root nodules.[7]
Differentiation: While S. meliloti also produces C14-HSL and C16-HSL, the 3-oxo-C16:1 variant shows superior binding affinity to ExpR in competitive assays, driving maximal gene expression at nanomolar (nM) concentrations.
2. Specificity in Agrobacterium vitis (Pathogenicity)
In the grapevine pathogen A. vitis, this molecule is synthesized by the AvsI locus.
Activity: It regulates the necrosis (cell death) response on grapevines and the hypersensitive response (HR) on non-hosts (tobacco).[8]
Differentiation: Synthetic 3-oxo-C16:1-HSL fully complements avsI mutants, restoring necrosis. Shorter analogs (C14) or saturated analogs (C16) show significantly reduced or abolished activity, confirming the necessity of the C16:1 chain length.
3. Cross-Talk with Pseudomonas aeruginosa (LasR)
Activity: 3-oxo-C16:1-HSL can activate the P. aeruginosa LasR receptor but with significantly lower potency than the native 3-oxo-C12-HSL.
Implication: It acts as a "partial agonist" or competitive antagonist. In mixed communities, high concentrations of 3-oxo-C16:1-HSL may dampen Pseudomonas virulence by occupying LasR without inducing full activation.
Comparative Data Table
Compound
Chain Length
Unsaturation
S. meliloti (ExpR) Activity
P. aeruginosa (LasR) Activity
A. tumefaciens (TraR) Activity
3-oxo-C16:1-HSL
16
Yes (11Z)
High (+++++)
Low (+)
None (-)
3-oxo-C12-HSL
12
No
Low (+)
High (+++++)
None (-)
C16-HSL
16
No
Moderate (+++)
Negligible (-)
None (-)
3-oxo-C8-HSL
8
No
None (-)
None (-)
High (+++++)
Key Insight: The 11Z unsaturation is a "specificity filter." It prevents the long C16 chain from being too flexible, thereby excluding it from promiscuous receptors that might otherwise bind a saturated C16 chain.
Part 3: Mechanism of Action (The SinI/SinR/ExpR Circuit)
The following diagram illustrates the regulatory circuit in S. meliloti, where 3-oxo-C16:1-HSL acts as the master switch for symbiosis.
Figure 1: The SinI/ExpR Quorum Sensing Circuit in S. meliloti. 3-oxo-C16:1-HSL binds ExpR to drive EPS II synthesis.
Part 4: Experimental Protocols
Protocol A: Bioassay for Specific Detection
Target: Detection of 3-oxo-C16:1-HSL using a Sinorhizobium meliloti reporter strain (e.g., Rm41 sinI::lacZ). Standard Chromobacterium (CV026) assays will not work due to the long chain length.
Solvent: Ethyl Acetate (acidified) for extraction; DMSO for standards.
Workflow:
Preparation: Grow reporter strain in TY medium with appropriate antibiotics (Streptomycin) to OD₆₀₀ = 0.5.
Extraction: Extract supernatant of test culture with acidified ethyl acetate (0.1% acetic acid) to recover long-chain AHLs. Evaporate to dryness and reconstitute in DMSO.
Note: Acidification prevents lactonolysis of the 3-oxo ring.
Induction: Add 10 µL of extract or synthetic standard (0.1 nM – 10 µM range) to 2 mL of reporter culture.
Incubation: Incubate at 30°C for 12–18 hours (shaking).
Measurement:
Lyse cells (SDS/Chloroform).
Add ONPG substrate.
Measure Absorbance at 420 nm (A₄₂₀).
Calculate Miller Units:
.
Protocol B: Chemical Synthesis (Schotten-Baumann Modified)
Context: Due to the specific "11Z" geometry, commercial availability can be sporadic.
Precursor: Start with (Z)-11-hexadecenoic acid (Palmitoleic acid analog).
Activation: Convert to acid chloride using oxalyl chloride in dry dichloromethane (DCM).
Coupling: React the acid chloride with L-homoserine lactone hydrobromide in water/dioxane biphasic system with Na₂CO₃ (Schotten-Baumann conditions).
Critical Step: Maintain pH ~8.0. Too high (>9) hydrolyzes the lactone; too low (<6) prevents coupling.
Purification: Extract with ethyl acetate. Purify via silica gel chromatography (Ethyl Acetate:Hexane gradient).
Validation: Confirm 11Z geometry via ¹H-NMR (olefinic protons at ~5.3 ppm).
Part 5: Workflow Visualization
Figure 2: Extraction and Bioassay Workflow for hydrophobic long-chain AHLs.
References
Marketon, M. M., et al. (2002). "Characterization of the Sinorhizobium melilotisinR/sinI Locus and the Production of Novel N-Acyl Homoserine Lactones." Journal of Bacteriology.
Teplitski, M., et al. (2003). "Plants Secrete Substances That Mimic Bacterial N-Acyl Homoserine Lactone Signal Activities and Affect Population Density-Dependent Behaviors in Associated Bacteria." Molecular Plant-Microbe Interactions.
Gao, M., et al. (2005). "The Sinorhizobium meliloti ExpR/Sin Quorum-Sensing System Controls the Production of Galactoglucan (EPS II)." Journal of Bacteriology.
Hao, G., et al. (2012). "Regulation of Long-Chain N-Acyl-Homoserine Lactones in Agrobacterium vitis." Applied and Environmental Microbiology.
Pearson, J. P., et al. (1999). "Active efflux and diffusion of the autoinducer acylated homoserine lactone." Journal of Bacteriology.
